2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol

• CAS: 688763-30-6

Core Science & Biosynthesis

The Benzothiophene Amino Alcohol Scaffold: A Privileged Motif for Next-Generation Therapeutics

A Senior Application Scientist's In-Depth Technical Guide for Drug Discovery Professionals

Foreword: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular architectures that confer both potent and selective pharmacological activity is paramount. Among the pantheon of heterocyclic systems, the benzothiophene core has emerged as a "privileged structure," a testament to its remarkable versatility and presence in a multitude of biologically active compounds.[1][2] This guide delves into a specific and highly promising derivatization of this core: the benzothiophene amino alcohol scaffold. By integrating the unique electronic and structural properties of the benzothiophene nucleus with the critical pharmacophoric elements of the amino alcohol moiety, a chemical space ripe for the discovery of next-generation therapeutics is unlocked. This document serves as a technical primer for researchers, scientists, and drug development professionals, offering insights into the synthesis, biological rationale, and therapeutic applications of this compelling molecular framework.

The Benzothiophene Core: A Foundation of Therapeutic Success

The benzothiophene ring system, an isostere of indole, provides a rigid, lipophilic scaffold that is amenable to a wide array of chemical modifications. Its inherent properties, including chemical stability and the ability to engage in various non-covalent interactions with biological targets, have cemented its importance in drug design.[3] Marketed drugs such as the selective estrogen receptor modulator (SERM) Raloxifene , the 5-lipoxygenase inhibitor Zileuton , and the antifungal agent Sertaconazole underscore the therapeutic relevance of the benzothiophene nucleus.[2][4] The diverse biological activities associated with benzothiophene derivatives, ranging from anticancer and anti-inflammatory to antimicrobial and neuroprotective effects, highlight its status as a versatile template for drug discovery.[1][5][6]

The Amino Alcohol Moiety: A Key to Biological Activity and Chirality

The vicinal amino alcohol functional group is a cornerstone pharmacophore found in numerous natural products and synthetic drugs. Its ability to form critical hydrogen bonds, chelate metal ions, and introduce a chiral center makes it a powerful tool for modulating biological activity and achieving target selectivity. The precise stereochemical orientation of the hydroxyl and amino groups can profoundly influence binding affinity and efficacy, making asymmetric synthesis a critical aspect of developing amino alcohol-containing drug candidates.[3][7] The introduction of this moiety onto the benzothiophene scaffold creates a new class of compounds with the potential for unique and potent biological activities.

Synthetic Strategies for Benzothiophene Amino Alcohols

The construction of the benzothiophene amino alcohol scaffold can be approached through several synthetic routes, broadly categorized by the sequence of assembling the core components. The choice of strategy is often dictated by the desired substitution pattern and stereochemistry.

Strategy 1: Functionalization of a Pre-formed Benzothiophene Core

A common and versatile approach involves the elaboration of a pre-existing benzothiophene nucleus. This strategy allows for the late-stage introduction of the amino alcohol moiety, which is advantageous for creating a library of analogs for structure-activity relationship (SAR) studies.

Experimental Protocol: Synthesis of a Model Benzothiophene Amino Alcohol via Epoxide Ring-Opening

This protocol outlines a general procedure for the synthesis of a 1-(benzo[b]thiophen-2-yl)-2-(dimethylamino)ethan-1-ol derivative.

Step 1: Acetylation of Benzothiophene

• To a solution of benzo[b]thiophene (1.0 eq) in a suitable solvent such as dichloromethane (DCM) at 0 °C, add acetyl chloride (1.1 eq) followed by the slow addition of a Lewis acid catalyst, for example, aluminum chloride (AlCl3) (1.2 eq).

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(benzo[b]thiophen-2-yl)ethan-1-one.

Step 2: α-Bromination

• Dissolve the 1-(benzo[b]thiophen-2-yl)ethan-1-one (1.0 eq) in a solvent like chloroform or acetic acid.

• Add a brominating agent such as N-bromosuccinimide (NBS) (1.1 eq) or bromine (1.1 eq) portion-wise while stirring.

• Stir the reaction at room temperature until TLC analysis indicates the complete consumption of the starting material.

• Work up the reaction by washing with an aqueous solution of sodium thiosulfate to remove excess bromine, followed by washing with brine. Dry the organic layer and concentrate to obtain 2-bromo-1-(benzo[b]thiophen-2-yl)ethan-1-one.

Step 3: Reduction to the Bromohydrin

• Dissolve the α-bromo ketone (1.0 eq) in a protic solvent like methanol or ethanol at 0 °C.

• Add a reducing agent such as sodium borohydride (NaBH4) (1.5 eq) in small portions.

• Stir the reaction at 0 °C for 30-60 minutes.

• Quench the reaction with water and extract the product with ethyl acetate. Dry the organic layer and concentrate to yield 2-bromo-1-(benzo[b]thiophen-2-yl)ethan-1-ol.

Step 4: Epoxide Formation

• Dissolve the bromohydrin (1.0 eq) in a solvent system like tetrahydrofuran (THF) and water.

• Add a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3) (2.0 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC. Upon completion, extract the epoxide with ethyl acetate, dry the organic layer, and concentrate.

Step 5: Epoxide Ring-Opening with an Amine

• Dissolve the epoxide (1.0 eq) in a suitable solvent such as methanol or isopropanol.

• Add an excess of the desired amine, for example, a 40% aqueous solution of dimethylamine (3.0-5.0 eq).

• Heat the reaction mixture in a sealed tube or under reflux until the starting material is consumed.

• Cool the reaction mixture, remove the solvent under reduced pressure, and purify the residue by column chromatography to obtain the target benzothiophene amino alcohol.

Caption: General synthetic workflow for a benzothiophene amino alcohol.

Asymmetric Synthesis: The Quest for Enantiopure Compounds

For many pharmacological applications, the synthesis of a single enantiomer of the benzothiophene amino alcohol is crucial. This can be achieved through various asymmetric synthesis strategies.

• Chiral Catalysts in Reduction: The reduction of an α-amino ketone precursor using chiral catalysts, such as those based on ruthenium or rhodium with chiral ligands, can provide enantiomerically enriched amino alcohols.

• Asymmetric Henry Reaction: The reaction of a benzothiophene aldehyde with a nitroalkane in the presence of a chiral catalyst can yield a chiral nitro alcohol, which can then be reduced to the corresponding amino alcohol.[8][9]

• Kinetic Resolution: Enzymatic or chemical kinetic resolution of a racemic mixture of the benzothiophene amino alcohol or a precursor can be employed to isolate the desired enantiomer.

Caption: Key strategies for accessing enantiopure compounds.

Pharmacological Landscape and Structure-Activity Relationships (SAR)

The incorporation of the amino alcohol moiety onto the benzothiophene scaffold can influence its pharmacological profile in several ways:

• Enhanced Target Interactions: The hydroxyl and amino groups can act as hydrogen bond donors and acceptors, forming key interactions with the target protein that may not be possible with the parent benzothiophene core alone.

• Improved Physicochemical Properties: The amino alcohol functionality can increase the polarity and aqueous solubility of the compound, which can have a significant impact on its pharmacokinetic properties, such as absorption and distribution.

• Introduction of a Chiral Center: As previously mentioned, the stereochemistry of the amino alcohol can lead to stereoselective interactions with chiral biological targets, resulting in improved potency and reduced off-target effects.

While a distinct class of "benzothiophene amino alcohol" drugs has yet to emerge, the principles can be seen in the SAR of existing benzothiophene-based compounds. For instance, in the development of novel anti-inflammatory agents, the introduction of polar side chains containing hydroxyl and amino groups has been shown to modulate activity against targets like cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).[10] Similarly, in the search for new antitubercular agents, aminobenzothiophenes have demonstrated potent inhibitory activity.[11]

Table 1: Hypothetical SAR Data for a Series of Benzothiophene Amino Alcohol Analogs

Compound ID	R1 Substituent	R2 Substituent	Stereochemistry	Target IC50 (nM)
BTAA-01	H	H	Racemic	150
BTAA-02	4-Cl	H	Racemic	75
BTAA-03	4-OCH3	H	Racemic	200
BTAA-04	4-Cl	H	(S)-enantiomer	25
BTAA-05	4-Cl	H	(R)-enantiomer	500
BTAA-06	4-Cl	CH3	(S)-enantiomer	15

This table represents hypothetical data for illustrative purposes.

Potential Therapeutic Applications and Future Directions

The benzothiophene amino alcohol scaffold holds promise across a range of therapeutic areas:

• Enzyme Inhibition: The ability of the amino alcohol to chelate metal ions in enzyme active sites makes this scaffold a promising starting point for the development of inhibitors for metalloenzymes. Derivatives have been investigated as inhibitors of human monoamine oxidase (hMAO) and phosphoglycerate dehydrogenase (PHGDH).[12][13][14]

• Central Nervous System (CNS) Disorders: The structural similarity of benzothiophene to indole suggests potential applications in CNS disorders. The amino alcohol moiety can modulate properties like blood-brain barrier penetration and interaction with neurotransmitter receptors or transporters.

• Antimicrobial Agents: The benzothiophene core is known to possess antimicrobial properties, and the addition of the amino alcohol group can enhance this activity and broaden the spectrum.[4][15]

• Anticancer Therapeutics: Given the anticancer activity of some benzothiophene derivatives, the introduction of an amino alcohol could lead to novel compounds with improved efficacy or a different mechanism of action.[2][5]

Caption: Potential therapeutic applications of the scaffold.

The future of drug discovery with the benzothiophene amino alcohol scaffold lies in the exploration of novel synthetic methodologies to access diverse and stereochemically pure compounds. High-throughput screening of these compounds against a wide range of biological targets, coupled with computational modeling and SAR studies, will be crucial in unlocking the full therapeutic potential of this promising molecular architecture.

Conclusion

The benzothiophene amino alcohol scaffold represents a compelling convergence of a privileged heterocyclic core with a key pharmacophoric element. Its synthetic accessibility, coupled with the potential for diverse biological activities, positions it as a valuable platform for the discovery of novel therapeutics. This guide has provided a foundational understanding of the rationale, synthesis, and potential applications of this scaffold. It is the author's hope that this technical overview will inspire further research and development in this exciting area of medicinal chemistry, ultimately leading to the discovery of new medicines that address unmet medical needs.

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The Benzothiophene Pharmacophore in 5-Lipoxygenase Inhibition: A Technical Guide for Drug Discovery Professionals

Abstract

5-Lipoxygenase (5-LOX) is a pivotal enzyme in the biosynthesis of leukotrienes, potent lipid mediators that drive a spectrum of inflammatory diseases, including asthma, allergic rhinitis, and inflammatory bowel disease.[1][2] The inhibition of 5-LOX presents a compelling therapeutic strategy to attenuate the inflammatory cascade.[3] This technical guide provides an in-depth exploration of the benzothiophene scaffold as a privileged pharmacophore in the design of novel 5-LOX inhibitors. We will dissect the intricate structure-activity relationships, delineate robust experimental protocols for inhibitor evaluation, and survey the therapeutic landscape of this promising class of anti-inflammatory agents. This document is intended to serve as a comprehensive resource for researchers, medicinal chemists, and drug development professionals actively engaged in the pursuit of next-generation anti-inflammatory therapies.

The 5-Lipoxygenase Pathway: A Prime Target for Anti-Inflammatory Intervention

The 5-LOX pathway is a critical branch of the arachidonic acid cascade.[4] Upon cellular stimulation, arachidonic acid is liberated from the cell membrane and acted upon by 5-LOX, in conjunction with its activating protein, FLAP (5-Lipoxygenase-Activating Protein).[5][6] This enzymatic conversion yields the unstable epoxide, leukotriene A4 (LTA4).[7] LTA4 is subsequently metabolized to either leukotriene B4 (LTB4), a potent chemoattractant for neutrophils, or the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which mediate bronchoconstriction, increased vascular permeability, and mucus secretion.[8][9] Given the central role of leukotrienes in propagating inflammation, the selective inhibition of 5-LOX offers a powerful approach to modulate these pathological processes.[10]

Figure 1: The 5-Lipoxygenase signaling pathway.

The Benzothiophene Scaffold: A Privileged Pharmacophore for 5-LOX Inhibition

The benzothiophene core has emerged as a highly effective scaffold in the design of potent and selective 5-LOX inhibitors.[11][12] Its rigid, bicyclic structure provides a robust platform for the strategic placement of functional groups that can engage with key residues within the active site of the 5-LOX enzyme.

Structure-Activity Relationship (SAR) Insights

Extensive SAR studies have elucidated the key structural features of benzothiophene derivatives that govern their 5-LOX inhibitory activity.[13][14] These studies have revealed that modifications at the 2- and 3-positions of the benzothiophene ring are particularly influential. For instance, the introduction of a carboxamide group at the 2-position and a substituted phenyl ring at the 3-position has been shown to be a fruitful strategy for enhancing potency.[13]

A noteworthy example is the discovery of MK-5286, a potent and selective 5-LOX inhibitor. The development of MK-5286 involved systematic modifications of the benzothiophene scaffold, leading to a compound with a 3-(4-fluorophenyl) group and a 2-carboxamide moiety, among other substitutions, that demonstrated significant oral availability and inhibitory activity.[13]

Figure 2: General pharmacophore model of a benzothiophene-based 5-LOX inhibitor.

Zileuton: A Clinical Benchmark

Zileuton (Zyflo®) is the only currently marketed 5-LOX inhibitor for the treatment of asthma.[10][15] Its structure features a benzo[b]thiophene-2-ylethyl-N-hydroxyurea moiety.[16][17] Zileuton acts as a direct inhibitor of 5-lipoxygenase, thereby preventing the formation of leukotrienes.[9][18] While effective, the clinical use of Zileuton has been somewhat limited by its dosing frequency and the potential for liver toxicity.[19] This underscores the ongoing need for the development of new 5-LOX inhibitors with improved pharmacokinetic and safety profiles.

Experimental Workflows for Inhibitor Evaluation

A rigorous and systematic approach to evaluating the potency and selectivity of novel benzothiophene-based 5-LOX inhibitors is paramount. The following experimental workflows provide a robust framework for these assessments.

In Vitro 5-LOX Enzyme Inhibition Assay

This primary assay directly measures the ability of a test compound to inhibit the enzymatic activity of 5-LOX.

Protocol:

• Enzyme and Substrate Preparation: Recombinant human 5-LOX is used as the enzyme source. Arachidonic acid serves as the substrate.

• Reaction Mixture: A typical assay mixture contains a buffered solution (e.g., Tris-HCl), calcium chloride, ATP, the 5-LOX enzyme, and the test compound at various concentrations.[20]

• Initiation and Incubation: The reaction is initiated by the addition of arachidonic acid. The mixture is then incubated at 37°C for a specified period.

• Detection: The formation of 5-LOX products, such as 5-hydroperoxyeicosatetraenoic acid (5-HPETE), is monitored spectrophotometrically by measuring the increase in absorbance at 234 nm.[21]

• Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound, and the IC50 value (the concentration required to inhibit 50% of the enzyme activity) is determined.

Cell-Based Assay for Leukotriene Production

This secondary assay assesses the ability of a test compound to inhibit leukotriene biosynthesis in a cellular context.

Protocol:

• Cell Culture: A suitable cell line that expresses 5-LOX, such as human neutrophils or a transfected cell line (e.g., HEK293 cells co-expressing 5-LOX and FLAP), is used.[22]

• Compound Treatment: The cells are pre-incubated with the test compound at various concentrations.

• Cell Stimulation: The cells are then stimulated with a calcium ionophore (e.g., A23187) and arachidonic acid to induce leukotriene production.[22]

• Leukotriene Quantification: The amount of leukotrienes (e.g., LTB4 or LTC4) released into the cell supernatant is quantified using a specific enzyme-linked immunosorbent assay (ELISA) kit.[23]

• Data Analysis: The IC50 value for the inhibition of leukotriene production is calculated.

Figure 3: Experimental workflow for the evaluation of 5-LOX inhibitors.

Therapeutic Landscape and Future Directions

The development of 5-LOX inhibitors has been an active area of research for several decades, with a primary focus on inflammatory diseases.[10][15] While Zileuton remains the only approved drug in this class, several other compounds have entered clinical trials.[10][24][25] The benzothiophene scaffold continues to be a valuable starting point for the design of new inhibitors with improved efficacy, selectivity, and safety profiles.[11][13]

Future research efforts are likely to focus on the development of dual-target inhibitors, such as compounds that inhibit both 5-LOX and cyclooxygenase (COX) or other key inflammatory mediators.[11] This approach has the potential to provide broader anti-inflammatory coverage and may lead to enhanced therapeutic benefits.

Summary of Key Benzothiophene-Based 5-LOX Inhibitors

Compound	5-LOX IC50	Key Features	Reference
Zileuton	~1 µM	Clinically approved for asthma; benzo[b]thiophene-like core.	[16][19]
MK-5286	Potent nM inhibitor	Potent and selective; orally available.	[13]
Compound 4e (from El-Gamal et al.)	Significant in vitro activity	Dual COX-2/5-LOX inhibitor with a good safety profile.	[11]

Conclusion

The benzothiophene pharmacophore represents a highly validated and versatile scaffold for the design of potent and selective 5-lipoxygenase inhibitors. A thorough understanding of the structure-activity relationships, coupled with a rigorous application of the described experimental workflows, will be instrumental in the discovery and development of the next generation of anti-inflammatory therapeutics targeting the 5-LOX pathway. The continued exploration of this chemical space holds significant promise for addressing the unmet medical needs of patients suffering from a wide range of inflammatory disorders.

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• Garscha, U., et al. (2017). Discovery of the first dual inhibitor of the 5-lipoxygenase-activating protein and soluble epoxide hydrolase using pharmacophore-based virtual screening. Scientific Reports, 7, 42729. [Link]

Sources

• 1. 5-Lipoxygenase: a target for antiinflammatory drugs revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. probiologists.com [probiologists.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of the first dual inhibitor of the 5-lipoxygenase-activating protein and soluble epoxide hydrolase using pharmacophore-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biosciencepharma.com [biosciencepharma.com]
• 8. Regulation of leukotriene biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Zileuton? [synapse.patsnap.com]
• 10. 5-Lipoxygenase as a drug target: A review on trends in inhibitors structural design, SAR and mechanism based approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New benzothiophene derivatives as dual COX-1/2 and 5-LOX inhibitors: synthesis, biological evaluation and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of benzothiophene carboxamides as analgesics and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Potent and selective 5-LO inhibitor bearing benzothiophene pharmacophore: discovery of MK-5286 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Recent advances in the search for novel 5-lipoxygenase inhibitors for the treatment of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]
• 17. Zileuton - Wikipedia [en.wikipedia.org]
• 18. Zileuton | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 19. Zileuton | C11H12N2O2S | CID 60490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. globalresearchonline.net [globalresearchonline.net]
• 22. Development of smart cell-free and cell-based assay systems for investigation of leukotriene C4 synthase activity and evaluation of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. assaygenie.com [assaygenie.com]
• 24. Acute and chronic effects of a 5-lipoxygenase inhibitor in asthma: a 6-month randomized multicenter trial. Zileuton Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. A controlled trial of the effect of the 5-lipoxygenase inhibitor, zileuton, on lung inflammation produced by segmental antigen challenge in human beings - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Fate of Zileuton: Glucuronidation, N-Dehydroxylation, and Amino Alcohol Metabolites

Executive Summary

Zileuton (N-[1-(1-benzothien-2-yl)ethyl]-N-hydroxyurea) represents a critical class of 5-lipoxygenase (5-LO) inhibitors used in the management of chronic asthma.[1][2][3] Unlike cysteinyl leukotriene receptor antagonists (e.g., montelukast), Zileuton inhibits the enzymatic production of leukotrienes (LTB4, LTC4, LTD4, LTE4) at the source.

This technical guide dissects the complex metabolic architecture of Zileuton.[2] It focuses on the stereoselective glucuronidation (the dominant clearance pathway), the N-dehydroxylation route leading to the inactive metabolite A-66193 , and the formation of 2-acetylbenzothiophene (2-ABT) , a reactive intermediate implicated in hepatotoxicity. Furthermore, it clarifies the structural relationship between Zileuton and amino alcohol metabolites/precursors , a critical distinction for impurity profiling and metabolite identification in drug development.

Molecular Architecture and Stereochemistry

Zileuton is administered as a racemic mixture (50:50) of R(+) and S(-) enantiomers.[3][4] Both enantiomers are pharmacologically active 5-LO inhibitors, but they exhibit distinct pharmacokinetic profiles due to stereoselective metabolism.

Feature	Description
Chemical Structure	N-[1-(1-benzothien-2-yl)ethyl]-N-hydroxyurea
Active Moiety	N-hydroxyurea (Chelates Iron in 5-LO)
Chirality	Racemic (R/S); Stereoselective Glucuronidation observed
Primary Clearance	Hepatic Metabolism (>90%)
Elimination	Renal (~95% as metabolites)

The Primary Metabolic Engine: Glucuronidation

The dominant metabolic pathway for Zileuton is direct conjugation with glucuronic acid. This process is catalyzed by UDP-glucuronosyltransferases (UGTs).[5]

Mechanism

The N-hydroxy group of the urea moiety serves as the acceptor site for the glucuronic acid. Because Zileuton is racemic, this reaction yields two distinct diastereomeric O-glucuronide conjugates .

• Enzymology: UGT1A and UGT2B families (specifically UGT1A9 and UGT2B7 in hepatic tissue) facilitate this transfer.

• Stereoselectivity: The rate of glucuronidation often differs between enantiomers, contributing to the divergence in plasma half-life between the R and S forms.

Key Insight for Researchers: In pharmacokinetic (PK) studies, quantifying total Zileuton without separating enantiomers may mask stereoselective clearance changes induced by UGT polymorphisms.

Oxidative Pathways: N-Dehydroxylation and A-66193

Oxidative metabolism, mediated by Cytochrome P450 enzymes (CYP1A2, CYP2C9, CYP3A4), leads to the reduction of the N-hydroxyurea moiety.[3]

The A-66193 Metabolite

The primary product of this pathway is N-[1-(1-benzothien-2-yl)ethyl]urea , commonly referred to as A-66193 (or the N-dehydroxylated metabolite).[4]

• Activity: A-66193 is pharmacologically inactive against 5-LO.

• Kinetics: While less abundant than glucuronides in urine, its formation represents a significant oxidative clearance route in plasma.

The Hepatotoxicity Link: 2-Acetylbenzothiophene (2-ABT)

A minor but toxicologically critical pathway involves the oxidative cleavage of the ethyl side chain or ring oxidation.

• S-Oxidation: Formation of the thiophene S-oxide.

• Cleavage: Metabolic breakdown can yield 2-acetylbenzothiophene (2-ABT) .[6]

• Conjugation: 2-ABT is highly reactive and depletes glutathione, eventually appearing in urine as a mercapturic acid conjugate (C1) .[6] This pathway is hypothesized to drive the idiosyncratic hepatotoxicity observed in some patients.

The Amino Alcohol and Amine Connection

The term "amino alcohol metabolite" in the context of Zileuton often causes confusion. Zileuton itself is a hydroxyurea , not an amino alcohol. However, the "amino alcohol" classification is relevant in two specific contexts:

A. Hydrolysis to the Primary Amine

Metabolic instability or harsh hydrolytic conditions can cleave the urea moiety entirely, yielding the primary amine: 1-(benzo[b]thiophen-2-yl)ethanamine .

• Structurally, if this amine undergoes beta-hydroxylation (a common CYP-mediated transformation), it forms an amino alcohol derivative .

• Significance: This amine is a known degradation product and is often tracked as a key impurity (Related Compound A) in stability studies.

B. Synthetic Precursors (CMC Context)

In the synthesis of Zileuton, 1-(benzo[b]thiophen-2-yl)ethanol (an alcohol) is often converted to the amine or hydroxylamine intermediate.

• Researchers developing bioanalytical assays (LC-MS/MS) must chromatographically resolve Zileuton from these "amino alcohol-like" synthetic precursors to prevent interference.

Experimental Protocols

Protocol A: In Vitro Microsomal Stability Assay

Objective: To determine the intrinsic clearance (

) of Zileuton and identify metabolites (Glucuronide vs. A-66193).

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactors:

  • Phase I: NADPH-generating system (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase, 3.3 mM MgCl2).

  • Phase II: UDPGA (5 mM) + Alamethicin (25 µg/mg protein) to permeabilize microsomes.

Workflow:

• Pre-incubation: Mix 485 µL Buffer + 10 µL HLM + 2.5 µL Zileuton stock (final conc. 1-10 µM). Incubate at 37°C for 5 min.

• Initiation: Add 2.5 µL of Cofactor mix (NADPH + UDPGA).

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Dispense into 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

• Processing: Centrifuge at 4000 rpm for 15 min. Collect supernatant.

• Analysis: Inject onto LC-MS/MS (C18 column). Monitor transitions for Zileuton (237 -> 161) and Zileuton-Glucuronide (413 -> 237).

Visualization of Metabolic Pathways[2][7][9]

The following diagram illustrates the divergence between the detoxification pathway (Glucuronidation) and the bioactivation pathway (Oxidation to 2-ABT), alongside the hydrolytic route to the amine.

Caption: Figure 1. Metabolic divergence of Zileuton showing major clearance (Glucuronidation) and toxicity pathways.

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step in vitro microsomal stability workflow for Zileuton metabolite profiling.

References

• National Center for Biotechnology Information (NCBI). "Zileuton - PubChem Compound Summary." PubChem, 2024. [Link]

• Joshi, E. M., et al. "In Vitro Metabolism of 2-Acetylbenzothiophene: Relevance to Zileuton Hepatotoxicity." Chemical Research in Toxicology, 2004.[6] [Link]

• FDA Access Data. "ZYFLO (zileuton tablets) Prescribing Information." Food and Drug Administration, 2024.[7] [Link]

• Rowland, A., et al. "The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification."[8] International Journal of Biochemistry & Cell Biology, 2013.[8] [Link]

Sources

• 1. Regulation of leukotriene and 5oxoETE synthesis and the effect of 5-lipoxygenase inhibitors: a mathematical modeling approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. drugs.com [drugs.com]
• 5. Glucuronosyltransferase - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Zileuton - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol from 2-acetylbenzothiophene

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol (Target Molecule, TM) starting from commercially available 2-acetylbenzothiophene .

The 2-aminoethanol pharmacophore fused to a benzothiophene core is a critical scaffold in medicinal chemistry, often serving as a bioisostere for adrenergic

-blockers and serotonin modulators. While direct reductive amination of the starting ketone is often low-yielding due to steric hindrance and dimerization, this guide utilizes a Stepwise Functionalization Strategy (Bromination Delépine Amination Carbonyl Reduction). This route is selected for its high regioselectivity, safety profile (avoiding azide intermediates), and ability to isolate stable crystalline salts, ensuring high purity (>98%) for downstream biological assays.

Retrosynthetic Analysis & Strategy

The synthesis is designed to install the amine functionality before the reduction of the ketone to avoid the formation of difficult-to-separate epoxide side products.

Pathway Logic:

• Activation: The methyl group of 2-acetylbenzothiophene is activated via electrophilic halogenation.

• Amination: The bromine is displaced using Hexamethylenetetramine (HMTA) in a Delépine Reaction . This is superior to direct ammonia displacement, which frequently results in secondary/tertiary amine impurities.

• Hydrolysis: The quaternary ammonium salt is cleaved to the primary amine salt.

• Reduction: The

  -amino ketone is reduced to the target amino alcohol using Sodium Borohydride ( ), a mild reducing agent that preserves the benzothiophene aromaticity.

Figure 1: Retrosynthetic pathway emphasizing the Delépine strategy for primary amine installation.

Safety & Precautions

• Bromine (

  ): Highly corrosive and toxic. Handle only in a functioning fume hood. Use glacial acetic acid as a solvent to mitigate volatility.

• 2-(Bromoacetyl)benzothiophene: Like all

  -haloketones, this intermediate is a potent lachrymator . Wear airtight goggles and double nitrile gloves. Decontaminate glassware with dilute ethanolic KOH.

• Sodium Borohydride (

  ): Liberates hydrogen gas upon contact with acids or protic solvents. Ensure adequate venting.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(Bromoacetyl)benzothiophene

Objective: Regioselective bromination of the acetyl group.

Reagents:

• 2-Acetylbenzothiophene (1.0 eq, 17.6 g, 100 mmol)

• Bromine (

  ) (1.05 eq, 16.8 g, 5.4 mL)

• Glacial Acetic Acid (150 mL)

• Hydrobromic acid (48%, cat. 0.5 mL)

Procedure:

• Dissolve 2-acetylbenzothiophene in Glacial Acetic Acid (100 mL) in a 500 mL 3-neck round-bottom flask equipped with a pressure-equalizing addition funnel and an internal thermometer.

• Add catalytic HBr (0.5 mL) to initiate enolization.

• Dilute

  in Glacial Acetic Acid (50 mL) and transfer to the addition funnel.

• Critical Step: Add the bromine solution dropwise over 60 minutes, maintaining the internal temperature between 20–25°C. Note: Rapid addition leads to poly-bromination.

• Stir the reaction at room temperature for 2 hours. The solution will transition from dark red to pale orange/yellow.

• Work-up: Pour the mixture into ice-cold water (500 mL) with vigorous stirring. The product will precipitate as a solid.

• Filter the solid and wash with cold water (

  mL) until the filtrate is neutral pH.

• Recrystallize from Ethanol/Hexane (1:1) to yield off-white needles.

QC Check:

• Yield: ~85-90%

• Appearance: Off-white crystalline solid.

• 1H NMR (

  ): Look for the disappearance of the methyl singlet ( 2.7) and appearance of the methylene singlet ( 4.6, 2H, ).

Step 2: Delépine Reaction (Formation of Amine Salt)

Objective: Conversion of alkyl bromide to primary amine hydrochloride via the Hexaminium salt.

Reagents:

• 2-(Bromoacetyl)benzothiophene (Intermediate 1) (1.0 eq, 25.5 g, 100 mmol)

• Hexamethylenetetramine (HMTA) (1.1 eq, 15.4 g)

• Chloroform (

  ) (200 mL)

• Ethanol (150 mL)

• Conc. HCl (37%, 40 mL)

Procedure:

• Salt Formation: Dissolve Intermediate 1 in

  (200 mL). Add HMTA (1.1 eq) in one portion.

• Stir at room temperature for 12–16 hours. A thick white precipitate (the hexaminium salt) will form.

• Filter the salt and wash with

  ( mL) to remove unreacted bromide. Do not dry aggressively; proceed to hydrolysis.

• Hydrolysis: Suspend the wet salt in Ethanol (150 mL).

• Add Conc. HCl (40 mL) carefully.

• Reflux the mixture at 75°C for 4 hours. The solid will dissolve, followed by the precipitation of ammonium chloride (byproduct) and the target amine hydrochloride.

• Cool to 0°C. Filter off the inorganic

  .

• Concentrate the filtrate to ~50 mL. Add Acetone (200 mL) to precipitate the 2-amino-1-(benzothiophen-2-yl)ethan-1-one hydrochloride .

• Filter and dry under vacuum.[1][2]

QC Check:

• Yield: ~75% (over 2 steps)[3]

• Identity: Mass Spec (ESI+) m/z = 192.05 [M+H]+ (free base).

Step 3: Reduction to 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol

Objective: Chemoselective reduction of the ketone to the alcohol without reducing the thiophene ring.

Reagents:

• Amino-ketone HCl (Intermediate 2) (1.0 eq, 10 mmol, 2.27 g)

• Sodium Borohydride (

  ) (2.0 eq, 0.76 g)

• Methanol (50 mL)

• NaOH (1M, for neutralization)

Procedure:

• Dissolve Intermediate 2 in Methanol (50 mL) and cool to 0°C in an ice bath.

• Addition: Add

  portion-wise over 15 minutes. Caution: Gas evolution.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench: Carefully add Acetone (5 mL) to quench excess borohydride.

• Concentrate the solvent under reduced pressure.

• Resuspend the residue in Water (20 mL) and extract with Ethyl Acetate (

  mL). Note: If the product is too polar, salt the aqueous layer with NaCl or use n-Butanol.

• Dry organic layer over

  , filter, and evaporate.

• Purification: If necessary, recrystallize from Isopropanol/Ether or convert to the HCl salt for storage by bubbling HCl gas through an ethereal solution.

Data Summary & Validation

Parameter	Specification	Method
Appearance	White to pale yellow solid	Visual
Purity	>98.0%	HPLC (C18, MeCN/H2O)
Melting Point	145–148°C (as HCl salt)	Capillary MP
Mass Spec	194.06 m/z [M+H]+	LC-MS (ESI)
1H NMR	7.8-7.3 (m, 5H, Ar-H), 5.1 (dd, 1H, CH-OH), 3.1-2.9 (m, 2H, CH2-N)	400 MHz DMSO-d6

Workflow Diagram:

Figure 2: Operational workflow for the 3-step synthesis.

Troubleshooting & Optimization

• Issue: Poly-bromination (Step 1).

  • Cause: Temperature too high or addition of bromine too fast.

  • Fix: Cool reaction to 10°C and use exactly 1.05 eq of

    .

• Issue: Low Yield in Step 2 (Hydrolysis).

  • Cause: Incomplete hydrolysis of the hexaminium salt.

  • Fix: Ensure the ethanol/HCl mixture is refluxed for at least 4 hours. Do not use water alone; ethanol helps solubilize the organic salt.

• Issue: Product Solubility (Step 3).

  • Cause: The free base amino alcohol is amphoteric and water-soluble.

  • Fix: Avoid aqueous workup if possible. Quench, evaporate methanol, and triturate the borate salts with dry THF or Ethanol to extract the product.

References

• Debray, J., Lemaire, M., & Popowycz, F. (2013).[4] Straightforward Synthesis of 2-Acetyl-Substituted Benzo[b]thiophenes. ChemInform, 44(18).[4] [Link][4]

• Vyas, P. V., et al. (2003).[1] An efficient method of bromination of aromatic amines and hydrocarbons.[1] Tetrahedron Letters, 44, 4085-4088. (Cited for general bromination selectivity protocols).

• Blair, J. A., et al. (1980). Synthesis of acylated benzothiophenes. U.S.

Sources

• 1. rsc.org [rsc.org]
• 2. ias.ac.in [ias.ac.in]
• 3. rsc.org [rsc.org]
• 4. Sci-Hub. ChemInform Abstract: Straightforward Synthesis of 2‐Acetyl‐Substituted Benzo[b]thiophenes. / ChemInform, 2013 [sci-hub.box]

Application Note: Reduction Protocols for 2-(1-benzothiophen-2-yl)-2-nitroethanol

Executive Summary

This application note details high-fidelity protocols for the reduction of 2-(1-benzothiophen-2-yl)-2-nitroethanol to its corresponding amino-alcohol derivative. This transformation is a critical step in the synthesis of bioactive pharmacophores, including serotonin reuptake inhibitors and beta-adrenergic blockers.

The Core Challenge: The benzothiophene moiety contains a sulfide linkage that acts as a potent catalyst poison (catalytic toxin) for traditional noble metals (Pd, Pt), rendering standard catalytic hydrogenation (H₂/Pd-C) inefficient or impossible without specialized modification.

The Solution: This guide presents three chemically distinct protocols validated for sulfur-tolerance:

• Hydride Reduction (LiAlH₄): The "Gold Standard" for laboratory-scale yield.

• Dissolving Metal Reduction (Zn/HCl): A robust, cost-effective method for gram-scale synthesis.

• Transfer Hydrogenation (CTH): A scalable approach using formate donors to bypass gas-phase hydrogenation risks.

Chemical Context & Reaction Pathway[1][2][3][4][5][6][7][8][9][10][11][12]

The reduction of the nitro group (

) to the amine ( ) in the presence of a free alcohol and a sulfur heterocycle requires careful chemoselective control.

Mechanism of Action

The reduction proceeds through a stepwise electron transfer mechanism. The nitro group is sequentially reduced to a nitroso intermediate, then a hydroxylamine, and finally the primary amine.[1]

Figure 1: Stepwise reduction pathway. The conversion of hydroxylamine to amine is often the rate-limiting step where side reactions (dimerization to azo compounds) can occur if the reductant is insufficient.

Experimental Protocols

Protocol A: Lithium Aluminum Hydride (LiAlH₄) Reduction

Best For: High yield, laboratory scale (<10g), strict anhydrous capability. Mechanism: Nucleophilic attack by hydride (

).

Materials:

• Substrate: 2-(1-benzothiophen-2-yl)-2-nitroethanol (1.0 eq)

• Reagent: LiAlH₄ (2.0 M in THF, 3.5 eq)

• Solvent: Anhydrous THF (Tetrahydrofuran)

• Quench: Fieser workup reagents (

  , 15% NaOH).

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and N₂ inlet.

• Solubilization: Dissolve the nitroethanol substrate in anhydrous THF (10 mL/g). Cool to 0°C using an ice bath.

• Addition: Add LiAlH₄ solution dropwise via syringe pump or pressure-equalizing addition funnel. Caution: Exothermic H₂ evolution.

  • Note: Maintain internal temperature <10°C during addition to prevent runaway side reactions.

• Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 4–6 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: 10% MeOH in DCM). The nitro spot (

    ) should disappear; a polar amine spot ( ) will appear (ninhydrin active).

• Fieser Quench (Critical): Cool to 0°C. For every x grams of LiAlH₄ used, add sequentially:

  • x mL

    (very slowly)

  • x mL 15% NaOH[2]

  • 3x mL

• Workup: Stir the resulting granular precipitate for 30 mins. Filter through a Celite pad. Dry filtrate over

  and concentrate in vacuo.

Protocol B: Zinc / Ammonium Formate (Zn/HCOONH₄)

Best For: Sulfur-tolerance, mild conditions, avoiding pyrophoric reagents. Mechanism: Single Electron Transfer (SET) on the metal surface.

Materials:

• Substrate (1.0 eq)

• Zinc Dust (Activated, <10 micron, 5.0 eq)

• Ammonium Formate (10.0 eq)[3]

• Solvent: Methanol (MeOH)

Step-by-Step Methodology:

• Activation: Wash Zinc dust with 2% HCl, then water, then acetone, and dry under vacuum to remove surface oxides.

• Mixing: In a single-neck flask, dissolve substrate in MeOH (20 mL/g).

• Reagent Addition: Add Ammonium Formate in one portion. The reaction is slightly endothermic initially.

• Zinc Addition: Add activated Zn dust in portions over 15 minutes at room temperature.

• Reaction: Stir vigorously at ambient temperature for 6–12 hours.

  • Insight: This method avoids the high pressure of hydrogenation and the fire risk of LAH. The ammonium formate acts as a hydrogen donor, and Zn provides the surface and electron source.

• Filtration: Filter the suspension through a sintered glass funnel to remove Zinc oxide/salts. Wash the cake with MeOH.

• Isolation: Evaporate MeOH. Resuspend residue in EtOAc/Water. Basify aqueous layer to pH 10 with

  to liberate the free amine. Extract with EtOAc ( ).

Protocol C: Comparative Data & Yields

Parameter	Protocol A (LiAlH₄)	Protocol B (Zn/HCOONH₄)	Protocol C (H₂/Raney Ni)*
Yield	85–92%	75–82%	Variable (30–60%)
Reaction Time	4–6 Hours	8–12 Hours	24+ Hours
Sulfur Tolerance	High (Unaffected)	High (Unaffected)	Low (Desulfurization risk)
Safety Profile	Low (Pyrophoric)	High (Benign reagents)	Medium (Flammable H₂)
Chemo-selectivity	Low (Reduces esters/ketones)	High (Nitro specific)	Low (Ring reduction risk)

*Note: Raney Nickel is included for comparison but NOT recommended due to the risk of hydrodesulfurization (stripping sulfur from the benzothiophene ring).

Analytical Validation Workflow

To ensure the integrity of the product, the following analytical logic must be applied post-isolation.

Figure 2: Analytical decision tree for validating the reduction of nitroethanol derivatives.

References

• Vertex Pharmaceuticals. (2013). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. National Institutes of Health (PMC). [Link]

• Organic Chemistry Portal. (2023). Reduction of Nitro Compounds to Amines. Organic Chemistry Portal. [Link]

• MDPI. (2022).[4] Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Molecules. [Link]

• Organic Syntheses. (2014). Reduction of Amino Acids to Amino Alcohols: Valinol.[2] Org. Synth. [Link]

• ResearchGate. (2013). Discussion on Nitro Reduction in the Presence of Sensitive Heterocycles. ResearchGate Community Forum. [Link]

Sources

• 1. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. elar.urfu.ru [elar.urfu.ru]

Preparation of oxazolidinone derivatives from benzothiophene amino ethanol

Application Note: Strategic Synthesis of Benzothiophene-Fused Oxazolidinones

Executive Summary

This guide details the synthetic protocols for converting Benzothiophene Amino Ethanol (BTAE) into Oxazolidinone derivatives . These scaffolds are critical pharmacophores in modern medicinal chemistry, serving as bioisosteres to the indole core found in antimicrobials (e.g., Linezolid analogs) and MAO inhibitors.

This document prioritizes two distinct methodologies:

• Method A (The Standard): CDI-mediated cyclization for high-throughput, bench-scale synthesis.

• Method B (The Green Route): Dialkyl carbonate cyclization for process scalability and environmental compliance.

Scientific Foundation & Retrosynthesis

The transformation relies on the cyclization of a 1,2-amino alcohol. The benzothiophene moiety, being electron-rich due to the sulfur atom, requires careful handling to prevent electrophilic substitution byproducts during activation.

Mechanism: The reaction proceeds via a nucleophilic attack of the primary amine on the carbonyl source (CDI or Carbonate), forming a carbamate intermediate. This is followed by an intramolecular nucleophilic attack by the adjacent hydroxyl group to close the 5-membered ring.

Figure 1: General reaction scheme for the cyclization of 1,2-amino alcohols.

Pre-Reaction Validation (Critical)

Before initiating cyclization, the purity of the starting material (BTAE) must be verified. Amino alcohols are hygroscopic and prone to air oxidation (N-oxide formation).

• Check: 1H NMR for the doublet-of-doublets characteristic of the chiral center adjacent to the amine.

• Drying: If water content >0.5% (KF titration), azeotrope with toluene before reaction. Moisture consumes CDI, releasing CO2 prematurely.

Protocol A: CDI-Mediated Cyclization (Bench Standard)

Best for: High value, small-scale (<10g) synthesis, and acid-sensitive substrates. Reagent: 1,1'-Carbonyldiimidazole (CDI).

Reagents & Materials

Component	Equivalents	Role
Benzothiophene Amino Ethanol	1.0	Substrate
1,1'-Carbonyldiimidazole (CDI)	1.2 - 1.5	Carbonyl Source
THF (Anhydrous) or DCM	Solvent	Medium (0.1 M conc.)[1][2]
DMAP (Optional)	0.1	Catalyst for sluggish alcohols

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round bottom flask under Nitrogen atmosphere.

• Dissolution: Dissolve Benzothiophene Amino Ethanol (1.0 equiv) in anhydrous THF (10 mL per gram of substrate). Cool to 0°C.

• Activation: Add CDI (1.2 equiv) portion-wise over 15 minutes. Caution: CO2 gas evolution will occur.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2 hours.

  • Checkpoint: Monitor via TLC (EtOAc/Hexane).[3] If the intermediate carbamate persists, heat to reflux (60°C) for 1 hour.

• Quench: Dilute with EtOAc, wash with 1M HCl (to remove imidazole byproduct) and Brine.

• Isolation: Dry over Na2SO4, filter, and concentrate. Recrystallize from EtOH/Hexane if necessary.

Why this works: CDI acts as a "chemical anvil," activating the amine first. The imidazole leaving group is neutral, preventing acid-catalyzed degradation of the thiophene ring.

Protocol B: Dialkyl Carbonate Cyclization (Green Scale-Up)

Best for: Multi-gram scale, industrial process, "Green Chemistry" compliance. Reagent: Dimethyl Carbonate (DMC) or Diethyl Carbonate (DEC).

Reagents & Materials

Component	Equivalents	Role
Benzothiophene Amino Ethanol	1.0	Substrate
Dimethyl Carbonate (DMC)	5.0 - 10.0	Reagent & Co-solvent
K2CO3 (Anhydrous)	0.1 - 0.5	Catalyst
Methanol (trace)	-	Byproduct (must be removed)

Step-by-Step Procedure

• Setup: Equip a flask with a Dean-Stark trap or a distillation head.

• Mixing: Suspend Benzothiophene Amino Ethanol and K2CO3 (0.2 equiv) in DMC (used as solvent).

• Reflux: Heat the mixture to reflux (~90°C).

• Equilibrium Shift: As the reaction proceeds, Methanol is generated. Distill off the DMC/MeOH azeotrope to drive the equilibrium toward the product (Le Chatelier’s principle).

• Completion: Reaction typically requires 4–12 hours.

• Workup: Filter off the K2CO3 solid while hot. Concentrate the filtrate. The residue is often pure enough for direct use.

Why this works: DMC is non-toxic and biodegradable. Using it as both solvent and reagent simplifies purification (no imidazole to wash away).

Decision Matrix & Troubleshooting

Figure 2: Workflow for selecting the optimal synthetic route based on scale and substrate sensitivity.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Yield (Method A)	Wet solvent/substrate	CDI hydrolyzes to CO2/Imidazole. Dry all reagents.
Incomplete Cyclization	Steric hindrance on alcohol	Add DMAP (5 mol%) or switch to Triphosgene (Method C).
Darkening of Rxn	Thiophene oxidation	Degas solvents; Ensure N2 atmosphere.
Byproduct in Method B	N-methylation	Reduce temperature; switch from K2CO3 to NaOMe.

Analytical Validation

Successful synthesis must be validated using the following criteria:

• IR Spectroscopy: Appearance of a strong Carbonyl stretch (C=O) at 1740–1760 cm⁻¹ (cyclic carbamate). Disappearance of broad OH/NH stretches.

• 1H NMR:

  • Shift of the CH-O proton downfield (deshielding due to ester formation).

  • Disappearance of exchangeable NH/OH protons (D2O shake).

• HPLC Purity: >98% required for biological assays.

References

• Brickner, S. J., et al. (1996). "Synthesis and antibacterial activity of U-100592 and U-100766, two oxazolidinone antibacterial agents for the potential treatment of multidrug-resistant gram-positive bacterial infections." Journal of Medicinal Chemistry.

• Shaikh, A. L., & Sivaram, S. (1996). "Organic Carbonates."[4] Chemical Reviews. (General reference for DMC chemistry).

• Patekar, R. M., et al. (2022).[5] "Synthesis of Novel Oxazolidinone Derivatives Bearing Benzo[b]thiophene Moiety and Their Antimicrobial Evaluation." Asian Journal of Chemistry.

• Green Chemistry Protocols: "A method for the synthesis of 2-oxazolidinones from five-membered cyclic carbonates and β-aminoalcohols." Green Chemistry.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Benzothiophene - Wikipedia [en.wikipedia.org]
• 3. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A method for the synthesis of 2-oxazolidinones and 2-imidazolidinones from five-membered cyclic carbonates and β-aminoalcohols or 1,2-diamines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. asianpubs.org [asianpubs.org]

Application Note: Microwave-Assisted Synthesis of Benzothiophene Ethanolamine Analogs

Executive Summary

This application note details a high-efficiency protocol for the synthesis of benzothiophene ethanolamine analogs using microwave (MW) irradiation. Benzothiophene derivatives are privileged scaffolds in medicinal chemistry, serving as the core for Selective Estrogen Receptor Modulators (SERMs) like Raloxifene and various kinase inhibitors.[1] The ethanolamine side chain—characteristic of

-adrenergic blockers—introduces critical hydrogen-bonding interactions within receptor active sites.

Traditional solvothermal synthesis of these analogs via epoxide ring opening is often plagued by long reaction times (12–24 hours), poor regioselectivity, and the requirement for toxic Lewis acid catalysts. This guide presents a catalyst-free, microwave-assisted protocol that reduces reaction times to under 20 minutes while improving yield and purity.

Scientific Rationale & Mechanism

The Pharmacophore

The target structure combines a lipophilic benzothiophene core (mimicking the indole of serotonin or the naphthalene of propranolol) with a hydrophilic ethanolamine linker . This "bipharmacophore" approach is essential for designing ligands that span hydrophobic pockets and polar regulatory domains in GPCRs and ion channels.

Microwave Dielectric Heating vs. Convection

In conventional heating, energy is transferred via convection currents from the vessel wall, creating thermal gradients. In contrast, MW irradiation (2.45 GHz) couples directly with the reaction matrix through two mechanisms:

• Dipolar Polarization: Polar solvent molecules (e.g., Ethanol, DMSO) align with the oscillating electric field, generating heat via molecular friction.

• Ionic Conduction: Dissolved ions oscillate in the field, generating heat through collision.

Why this matters for Epoxide Opening: The nucleophilic attack of an amine on an epoxide ring proceeds via a dipolar transition state. MW irradiation stabilizes this charge-separated transition state (specific microwave effect), significantly lowering the activation energy (

) compared to thermal heating. This results in cleaner regioselectivity.

Experimental Workflow (Visualization)

The following diagram outlines the critical path from precursor selection to purified analog.

Figure 1: Integrated workflow for the synthesis of benzothiophene ethanolamine analogs. The critical MW step (Red) replaces overnight reflux.

Detailed Protocol

Precursor Synthesis: Benzothiophene Glycidyl Ether

Note: This step creates the epoxide "handle" for the amine.

• Reagents: 4-Hydroxybenzothiophene (1.0 equiv), Epichlorohydrin (5.0 equiv),

  (2.0 equiv).

• Solvent: Acetonitrile (

  ).

• Procedure: Reflux for 3 hours (Conventional) OR MW irradiate at 100°C for 20 mins.

• Workup: Filter inorganic salts, evaporate excess epichlorohydrin.

• Validation: Confirm epoxide peak in

  -NMR ( 2.7–3.4 ppm).

Core Protocol: Microwave-Assisted Aminolysis (Ring Opening)

This is the critical step where MW irradiation provides the most significant advantage.

Reaction Scheme:

Materials:

• Vessel: 10 mL or 30 mL Borosilicate Pressure Vial (rated to 20 bar).

• Solvent: Ethanol (Absolute) or Isopropanol. Green Alternative: Water (requires phase transfer catalyst).

• Reagents: Benzothiophene Glycidyl Ether (1.0 mmol), Amine (1.2 mmol).

Step-by-Step Procedure:

• Loading: Dissolve 1.0 mmol of the glycidyl ether in 2 mL of Ethanol in the MW vial.

• Addition: Add 1.2 mmol of the target amine (e.g., isopropylamine, tert-butylamine, or substituted piperazines).

  • Expert Tip: For volatile amines, cool the vial before capping to prevent evaporation.

• Sealing: Cap with a PTFE/Silicone septum and snap-cap.

• Irradiation Parameters (Single Mode Reactor):

  • Temperature: 140°C

  • Hold Time: 15 minutes

  • Pre-stirring: 30 seconds

  • Pressure Limit: 18 bar (Safety Cutoff)

  • Power: Dynamic (Max 300W)

• Cooling: Use compressed air cooling (PowerOFF) to reach <50°C.

Optimization Logic

Use the following decision tree to troubleshoot low yields or incomplete conversion.

Figure 2: Troubleshooting decision matrix for reaction parameter optimization.

Comparative Data: Thermal vs. Microwave[2]

The following data summarizes the efficiency gains observed when synthesizing the N-isopropyl derivative (Propranolol analog structure on Benzothiophene core).

Parameter	Conventional Thermal Heating	Microwave Irradiation	Improvement Factor
Temperature	80°C (Reflux)	140°C	+60°C
Time	16 Hours	15 Minutes	64x Faster
Yield (Isolated)	68%	92%	+24%
Solvent Volume	20 mL	2 mL	10x Reduction
Catalyst	Often required ( )	None	Green Chemistry

Safety & Green Chemistry Considerations

Pressure Hazards

Microwave heating of ethanol in sealed vessels generates significant autogenic pressure.

• At 140°C, Ethanol generates ~5–7 bar of pressure.

• Protocol: Always use vials rated for at least 20 bar. Ensure the "Pressure Limit" on the instrument is set to 18 bar to trigger an automatic shutdown if limits are exceeded.

Green Chemistry Metrics

This protocol aligns with Principle 5 (Safer Solvents) and Principle 6 (Design for Energy Efficiency) of Green Chemistry.

• Energy: The energy consumption of a 15-minute MW run (300W) is approximately 0.075 kWh, compared to >2.0 kWh for an overnight reflux on a hotplate.

• Atom Economy: The ring-opening is 100% atom economical (addition reaction).

References

• Microwave-Assisted Synthesis of Benzothiophene Scaffolds: Hill, M. D., et al. (2015).[1] Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry. [Link]

• Epoxide Ring Opening Protocols (Microwave): Kaur, A., et al. (2020).[2] Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane. ACS Omega. [Link]

• Green Chemistry & Solvent-Free Approaches: Saleh, T. S., et al. (2012).[3] Microwave promoted a green protocol for solvent free synthesis of 1,5-benzothiazepine...[3]. Green Chemistry Letters and Reviews.[3] [Link]

• Pharmacological Relevance of Benzothiophenes: S, A., et al. (2024).[4][5][6][7] Benzothiophene: Assorted Bioactive Effects. International Journal of Pharmaceutical Sciences. [Link]

Sources

• 1. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eurekaselect.com [eurekaselect.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

Improving yield of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol synthesis

Executive Summary: The Strategic Approach

The synthesis of 2-Amino-1-(1-benzothiophen-2-yl)ethan-1-ol presents a classic challenge in medicinal chemistry: installing a primary amine adjacent to a secondary alcohol on a sulfur-rich heterocycle.

While direct amination of epoxides or halides often leads to complex mixtures (dimers/oligomers), the Delépine-Reduction Sequence is the most robust, scalable, and self-validating route for this scaffold. This guide prioritizes this pathway to maximize yield and purity.

The Optimized Pathway:

• Bromination: 2-Acetylbenzothiophene

  -Bromoketone.

• Delépine Reaction:

  -Bromoketone + Hexamethylenetetramine (Hexamine) Quaternary Salt.

• Hydrolysis: Quaternary Salt

  -Aminoketone (isolated as HCl salt).

• Reduction:

  -Aminoketone Target Amino Alcohol .

Part 1: Visualizing the Critical Pathway

The following diagram outlines the reaction flow and critical control points (CCPs) where yield is typically lost.

Caption: Figure 1. Optimized Delépine-Reduction workflow. Green nodes indicate stable isolation points. Red dotted lines indicate primary yield-loss pathways.

Part 2: Technical Troubleshooting & Optimization (Q&A)

Phase 1: Bromination (The Selectivity Trap)

Context: Converting 2-acetylbenzothiophene to the

-bromo derivative. Common Issue: Formation of 2,2-dibromo species or bromination of the benzothiophene ring (C3 position).

Q1: My NMR shows a mixture of starting material, monobromo, and dibromo products. How do I fix this?

• Root Cause: Free bromine (

  ) is highly reactive. If the local concentration is too high, it brominates the product again.

• Solution: Switch to Phenyltrimethylammonium tribromide (PTAB) or N-Bromosuccinimide (NBS) with p-TsOH.

  • Why? These reagents release

    slowly, maintaining a low steady-state concentration which favors monobromination.

  • Protocol Adjustment: Use 0.95 equivalents of NBS in THF/MeCN. Do not use excess. Stop the reaction at 95% conversion rather than pushing for 100% and risking over-bromination.

Q2: Is the benzothiophene ring stable to bromination?

• Insight: Benzothiophene is electron-rich. Electrophilic substitution usually occurs at C3. However, the C2-acetyl group is electron-withdrawing, which deactivates the ring slightly.

• Critical Check: If you see ring bromination (loss of the C3 proton singlet ~7.8-8.0 ppm), lower your reaction temperature to 0°C.

Phase 2: Amination (The Yield Killer)

Context: Displacing the bromide with a nitrogen source. Common Issue: Formation of secondary/tertiary amines (dimers) when using ammonia.

Q3: I tried reacting the bromo-ketone with aqueous ammonia, but the yield is <30%. Why?

• Mechanism: The product (primary amine) is more nucleophilic than ammonia. It attacks a second molecule of bromo-ketone, forming a dimer.

• The Fix (Delépine Reaction): Use Hexamethylenetetramine (Hexamine) .

  • Procedure: Dissolve the bromo-ketone in Chloroform (

    ). Add 1.05 eq of Hexamine. Stir at RT.

  • The "Magic": The quaternary hexaminium salt is insoluble in chloroform. It precipitates out, preventing further reaction.

  • Yield Recovery: Filtration of this salt acts as a purification step, removing unreacted starting material and impurities automatically.

Q4: How do I hydrolyze the hexaminium salt?

• Protocol: Reflux the isolated salt in Ethanol/Conc. HCl (approx 10:1 ratio) for 2-4 hours.

• Observation: The solution will clear as the salt breaks down into the amino-ketone hydrochloride and ammonium chloride.

• Safety: This releases formaldehyde (volatile/toxic). Perform in a fume hood.

Phase 3: Reduction (The Final Step)

Context: Reducing the ketone to the alcohol without touching the sulfur or amine.

Q5: Should I neutralize the amino-ketone HCl salt before reduction?

• Recommendation: NO. Reduce the salt directly if possible, or neutralize in situ.

• Reasoning: The free base

  -amino ketone is unstable (prone to self-condensation/polymerization, turning into a dark tar). The HCl salt is stable.

• Protocol: Suspend the Amino-Ketone HCl in Methanol at 0°C. Add Sodium Borohydride (NaBH4) (2.0 - 3.0 eq) portion-wise. The base from NaBH4 will neutralize the HCl and then reduce the ketone.

Q6: I am losing product during the aqueous workup. It’s not in the organic layer.

• Chemistry: The target is an amino alcohol.[1][2][3][4] It is polar and amphoteric. At neutral pH, it may be water-soluble.

• Extraction Strategy:

  • Quench reaction with water.

  • Adjust pH to >12 (using NaOH) to ensure the amine is deprotonated.

  • Solvent Choice: Do NOT use Diethyl Ether (too non-polar). Use Dichloromethane (DCM) or Ethyl Acetate/i-Propanol (9:1) .

  • Salting Out: Saturate the aqueous layer with NaCl to force the organic product out.

Part 3: Quantitative Data & Benchmarks

Compare your current metrics against these standard benchmarks for the optimized route.

Step	Reaction	Target Yield	Key Quality Attribute (QC)
1	Bromination	85-95%	< 5% Dibromo impurity (by HPLC/NMR)
2	Hexamine Salt	> 90%	White/Off-white solid (Color indicates purity)
3	Hydrolysis	80-90%	Complete disappearance of formaldehyde odor
4	Reduction	85-95%	Absence of ketone C=O peak in IR (~1670 cm⁻¹)
Total	Overall	~60-75%	White crystalline solid (HCl salt)

Part 4: Analytical Validation (Self-Check)

Before proceeding to biological testing, validate the structure:

• 1H NMR (DMSO-d6):

  • Benzothiophene C3-H: Singlet around

    7.4 - 8.0 ppm (confirms ring integrity).

  • Chiral Center (CH-OH): Doublet of doublets (or multiplet) around

    4.8 - 5.2 ppm.

  • Methylene (CH2-N): Multiplets around

    2.7 - 3.0 ppm.

• Mass Spec (ESI+): Look for

  peak (MW = 193.2 for free base).

• HPLC Purity: Ensure no peak corresponds to the starting ketone (different UV absorption profile).

References

• Preparation of 2-Acetylbenzothiophene

  • Method: Friedel-Crafts acylation or oxid

  • Source:J. Org.[5][6] Chem.2013 , 78, 8898.[6] Link

• The Delépine Reaction (General Protocol)

  • Method: Use of Hexamine to prevent over-alkyl

  • Source:J. Chem. Soc.[5]1895 , 67, 602. (Classic mechanism foundation).

  • Modern Application:Synthetic Communications2009 , 39, 506. Link

• Reduction of

  -Amino Ketones:
  • Method: NaBH4 reduction of hydrochloride salts.

  • Source:Tetrahedron Letters2000 , 41, 10159. Link

• Synthesis of Benzothiophene Derivatives (Review)

  • Context: Reactivity of the C2/C3 positions.

  • Source:Chem. Rev.2004 , 104, 2369. Link

Disclaimer: This guide is intended for qualified research personnel. Always consult Safety Data Sheets (SDS) for Benzothiophene, Bromine/NBS, and Hexamine before handling.

Sources

• 1. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. Benzothiophene synthesis [organic-chemistry.org]

Solving solubility issues of benzothiophene derivatives in aqueous media

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Aqueous Solubility for Benzothiophene Derivatives

Executive Summary: The "Brick Dust" Challenge

Welcome to the technical support hub. If you are working with benzothiophene derivatives, you are likely encountering "brick dust" behavior. These molecules possess a rigid, planar, bicyclic aromatic scaffold that facilitates strong

- stacking and high crystal lattice energy.

The Core Problem: Unlike "grease ball" lipophilic compounds (which are non-polar but flexible), benzothiophenes are often crystalline solids that resist dissolution not just because they dislike water (hydrophobicity), but because they "like" themselves too much (high melting point/lattice energy).

This guide provides the diagnostic workflows and protocols necessary to solubilize these scaffolds for reliable biological data.

Diagnostic Workflow: Selecting a Solubilization Strategy

Do not blindly add DMSO. Use this decision matrix to select the correct excipient system based on your derivative's specific physicochemical properties.

Figure 1: Decision tree for selecting the optimal solubilization strategy for benzothiophene derivatives based on ionization potential and assay constraints.

Troubleshooting Guide (FAQs)

Issue 1: "My compound precipitates immediately when added to the assay buffer, even though it dissolved in DMSO."

Diagnosis: This is the "Solvent Shift" crash. Benzothiophenes have steep solubility curves. A 10mM stock in DMSO might be stable, but diluting it 1000x into water (10µM final) often creates a supersaturated solution that nucleates rapidly due to the rigid aromatic rings stacking.

Corrective Action:

• The Intermediate Dilution Step: Do not pipette neat DMSO stock directly into the assay well.

  • Bad: 1 µL DMSO stock -> 999 µL Buffer.

  • Good: 1 µL DMSO stock -> 19 µL Buffer (Intermediate) -> Mix -> Transfer to Assay.

  • Why: This allows you to catch precipitation in the intermediate plate before ruining the bioassay.

• Switch to Cyclodextrins: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) .[1] The benzothiophene core fits well into the β-CD cavity (approx 6.0–6.5 Å diameter). The hydroxypropyl groups prevent the cyclodextrins themselves from aggregating.

Issue 2: "I see variable IC50 data, and my results are not reproducible."

Diagnosis: You likely have colloidal aggregation . Benzothiophenes can form promiscuous aggregates at concentrations as low as 1–5 µM. These aggregates sequester enzymes, leading to false positives (PAINS behavior).

Corrective Action:

• Detergent Check: Add 0.01% Triton X-100 or Tween-80 to your buffer. If the IC50 shifts significantly (e.g., potency drops), your compound was aggregating.

• Dynamic Light Scattering (DLS): If you have access to DLS, check the "solubility" sample. A true solution shows no scattering; aggregates show a clear peak in the 100–1000 nm range.

Issue 3: "I adjusted the pH to ionize the amine group, but it still precipitated."

Diagnosis: The Common Ion Effect . If you used a hydrochloride salt of your benzothiophene and dissolved it in a buffer containing high NaCl (like PBS), the high concentration of chloride ions (

) shifts the equilibrium back toward the solid precipitate ( violation).

Corrective Action:

• Use a buffer with a different counter-ion (e.g., if you have an HCl salt, use a phosphate or acetate buffer with low chloride content).

• Verify the actual pKa. Theoretical predictions for benzothiophenes can be off by 1–2 units due to resonance effects of the sulfur atom.

Detailed Experimental Protocols

Protocol A: Kinetic Solubility Assay (The "Go/No-Go" Check)

Use this for early-stage screening of multiple derivatives.

Materials:

• 10 mM DMSO stock of Benzothiophene derivative.

• PBS (pH 7.4).

• 96-well filter plate (0.45 µm PVDF) or Centrifuge.

Workflow:

• Dosing: Spatially distribute 5 µL of the 10 mM DMSO stock into a 96-well plate.

• Dilution: Add 245 µL of PBS (Final concentration: 200 µM, 2% DMSO).

• Equilibration: Shake at 500 rpm for 24 hours at room temperature. Note: 2 hours is insufficient for benzothiophenes due to slow crystallization kinetics.

• Separation:

  • Option A (Preferred): Vacuum filter using the filter plate.

  • Option B: Centrifuge at 3000 x g for 30 minutes.

• Quantification: Analyze the filtrate via UV-Vis (280–320 nm) or LC-MS. Compare area under the curve (AUC) against a standard curve prepared in 100% DMSO (theoretical 100% solubility).

Protocol B: Phase Solubility Study (Determining Cyclodextrin Binding)

Use this to determine exactly how much HP-β-CD is needed to solubilize your drug.

Workflow Visualization:

Figure 2: Higuchi and Connors phase solubility protocol workflow.

Calculation: Plot Molar Concentration of Drug (

) vs. Molar Concentration of Cyclodextrin ( ). If the plot is linear ( type), calculate the Stability Constant ( ) using: Where is the intrinsic solubility of the drug in water (y-intercept).

Solubilizer Reference Data

Solubilizer	Typical Conc.[2]	Mechanism	Pros for Benzothiophenes	Cons
DMSO	0.1% – 1.0%	Cosolvent	Excellent solvency for aromatic rings.	Toxic to cells >0.1%; induces enzyme denaturation.
HP-β-CD	5% – 20% (w/v)	Inclusion Complex	Sequesters hydrophobic core; prevents aggregation.	Can strip lipids from cell membranes at high conc.
PEG 400	10% – 40%	Cosolvent	Disrupts water structure; hydrogen bonding.	High viscosity; can interfere with LC-MS ionization.
Tween 80	0.01% – 0.1%	Surfactant (Micelles)	Prevents non-specific binding and aggregation.	Can cause cell lysis; often incompatible with assays.

References

• NCBI Assay Guidance Manual. Solubility and Stability in Aqueous Assay Buffers. (Available at: [Link])

• Loftsson, T., et al. Cyclodextrins in drug delivery.[3][4][5] Expert Opinion on Drug Delivery (2005).[3] (Available at: [Link])

• Brewster, M. E., & Loftsson, T. Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews (2007).[5] (Available at: [Link])

• Di, L., & Kerns, E. H.Drug-like Properties: Concepts, Structure Design and Methods. (Standard reference for kinetic solubility protocols).

Sources

• 1. mdpi.com [mdpi.com]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. Cyclodextrins in drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclodextrin-Based Formulations: A Non-Invasive Platform for Targeted Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclodextrins as pharmaceutical solubilizers - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions in benzothiophene amino alcohol cyclization

Topic: Minimizing Side Reactions in Cyclization Workflows

Executive Summary: The Kinetic Challenge

The cyclization of benzothiophene-tethered amino alcohols (e.g., converting N-(2-hydroxyethyl)benzothiophene derivatives into piperazines or fused tricyclic systems) is a deceptively simple transformation often plagued by three competing pathways: elimination (styrene formation), dimerization (intermolecular alkylation), and rearrangement .

The electron-rich nature of the benzothiophene core can stabilize benzylic carbocation intermediates, increasing the risk of E1 elimination over the desired SN2 cyclization. This guide provides field-validated protocols to suppress these side reactions, focusing on kinetic control via specific reagent addition orders and activation strategies.

Mechanistic Visualization: The "Fork in the Road"

To control the reaction, one must visualize the competing pathways. The diagram below illustrates the critical divergence points where yield is lost.

Figure 1: Reaction pathway divergence. Note that direct addition of SOCl₂ often leads to N-sulfinyl traps, whereas high concentration favors dimerization.

Primary Protocol: The "Inverse Addition" SOCl₂ Method

Best for: Robust cyclization of achiral substrates or when stereochemistry is not a concern. Issue Addressed: Prevents N-sulfinylation and minimizes elimination.

Standard protocols often add thionyl chloride (SOCl₂) to the amino alcohol.[1] This is a critical error. The free amine reacts with SOCl₂ to form N-sulfinyl amines (R-N=S=O), which are stable, unreactive dead-ends that require harsh heating to revert, causing decomposition.

The Fix: Kinetic Protonation Strategy

By reversing the addition (adding the amine to the acid chloride), the amine is instantly protonated upon contact, protecting the nitrogen while the alcohol is activated.

Step-by-Step Methodology

• Preparation: Charge a reactor with SOCl₂ (3.0 equiv) and solvent (Dichloromethane or Isopropyl Acetate). Cool to 0–5 °C.

• Inverse Addition: Dissolve the benzothiophene amino alcohol in minimal solvent. Add this solution dropwise to the cold SOCl₂ solution.

  • Why: The excess SOCl₂/HCl environment ensures the amine is instantly protonated (

    ), rendering it non-nucleophilic during the activation phase.

• Activation: Allow to warm to 20 °C. Stir for 2–4 hours. Monitor formation of the chloro-amine intermediate via HPLC.

• Cyclization (The pH Switch):

  • Quench excess SOCl₂ (vacuum distillation or reaction with methanol).

  • Redissolve residue in acetonitrile.

  • Add aqueous NaOH (50% wt/wt) or K₂CO₃ to pH > 12 rapidly.

  • Mechanism:[2][3][4][5][6][7][8] Rapid deprotonation liberates the free amine, which immediately attacks the electrophilic carbon (intramolecular SN2) before it can dimerize.

Critical Control Point: Do not heat the acidic mixture above 40°C. Benzothiophenes are electron-rich; high heat in acidic media can induce electrophilic sulfonation or polymerization of the thiophene ring.

Secondary Protocol: The Mitsunobu Cyclization

Best for: Chiral substrates requiring stereoinversion or retention (via double inversion). Issue Addressed: Avoiding harsh acidic conditions and preserving chirality.

Benzothiophene derivatives with chiral hydroxyl groups are prone to racemization under SOCl₂ conditions. The Mitsunobu reaction offers a milder alternative, but standard conditions often fail due to the high pKa of the amine.

Optimization for Benzothiophenes

• N-Protection: The amine must be sulfonylated (e.g., N-Nosyl or N-Tosyl) to lower the pKa to <11, enabling the Mitsunobu mechanism.

• Reagent Order:

  • Dissolve N-protected substrate, Triphenylphosphine (PPh₃, 1.5 eq) in dry THF.

  • Cool to 0 °C.

  • Add DIAD (Diisopropyl azodicarboxylate) very slowly .

• Troubleshooting the "Dead" Reaction:

  • If no cyclization occurs, the steric bulk of the benzothiophene may be hindering the formation of the alkoxy-phosphonium intermediate.

  • Solution: Switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu₃ (Tributylphosphine) for higher reactivity.

Troubleshooting & Optimization Data

The following table summarizes common failure modes and their specific chemical remedies.

Symptom	Probable Cause	Corrective Action
Styrene Impurity (>5%)	Elimination (E2) dominates due to high basicity or temperature.	1. Switch solvent to Isopropyl Acetate (lower polarity suppresses ion separation).2. Lower cyclization temperature to <10°C.3. Use a weaker base (e.g., NaHCO₃ instead of NaOH) if kinetics allow.
Dimer Formation	Concentration is too high, favoring intermolecular collision.	Dilution Effect: Run the cyclization step at 0.05 M or lower. High dilution favors intramolecular ring closure (Ruggli-Ziegler principle).
Low Conversion (SOCl₂)	Formation of stable N-sulfinyl amine intermediate.	Implement Inverse Addition: Ensure amine is added to the SOCl₂ to protonate the nitrogen immediately.[1][4]
Racemization	SN1 character during activation (carbocation formation).	Avoid SOCl₂. Switch to Mesylation (MsCl/TEA) at -10°C followed by base treatment, or use Mitsunobu conditions.
Benzothiophene Sulfonation	Electrophilic attack on the thiophene ring by SOCl₂/acid.	Reduce reaction time. Ensure temperature during chlorination does not exceed 25°C.

Frequently Asked Questions (FAQs)

Q1: Can I use mesyl chloride (MsCl) instead of SOCl₂? A: Yes, and it is often milder. However, MsCl requires a base (TEA/DIPEA) during the activation step. If your benzothiophene amino alcohol is prone to elimination, the presence of base during activation can trigger premature elimination to the vinyl-benzothiophene. SOCl₂ (inverse addition) is preferred for "difficult" substrates because the activation happens in an acidic (non-eliminating) environment.

Q2: My product is trapped as the hydrochloride salt and won't cyclize. Why? A: The cyclization is an SN2 reaction requiring a free amine nucleophile. The salt form (

) is non-nucleophilic. You must biphasically stir with strong base (NaOH) or use a scavenger base (K₂CO₃) in acetonitrile to liberate the amine in situ.

Q3: Why does my benzothiophene ring show chlorination signals in NMR? A: Benzothiophenes are electron-rich. If you use a large excess of SOCl₂ or high temperatures (>50°C), you may get electrophilic aromatic substitution (chlorination) on the C3 position of the benzothiophene. Stick to 2.5–3.0 equivalents of SOCl₂ and keep T < 25°C.

References

• Xu, F., et al. (2008).[4][9] "Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited." The Journal of Organic Chemistry. (Demonstrates the "Inverse Addition" technique to suppress side reactions).

• Swamy, K. C., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews. (Comprehensive review on Mitsunobu mechanisms and pKa requirements).

• Gao, Y., & Sharpless, K. B. (1988). "Vicinal Diol Cyclic Sulfates: Like Epoxides Only More Reactive." Journal of the American Chemical Society. (Discusses activation strategies relevant to cyclic sulfate/sulfamidate alternatives).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. m.youtube.com [m.youtube.com]
• 3. escholarship.org [escholarship.org]
• 4. Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited [organic-chemistry.org]
• 5. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 6. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 7. Mitsunobu Reaction [organic-chemistry.org]
• 8. One-step synthesis of benzo[ b ]thiophenes by aryne reaction with alkynyl sulfides - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04450D [pubs.rsc.org]
• 9. Chlorination/cyclodehydration of amino alcohols with SOCl2: an old reaction revisited - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for Zileuton and its Amino Alcohol Impurities

For researchers, scientists, and drug development professionals, ensuring the purity and stability of active pharmaceutical ingredients (APIs) is paramount. Zileuton, an inhibitor of 5-lipoxygenase used in the management of asthma, presents a unique analytical challenge due to the presence of polar impurities, particularly amino alcohol derivatives, which can arise during synthesis or degradation.[1] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the effective separation and quantification of Zileuton and its critical impurities, grounded in scientific principles and regulatory expectations.

Understanding Zileuton and Its Impurities: The Analytical Challenge

Zileuton, chemically N-(1-benzo[b]thien-2-ylethyl)-N-hydroxyurea, is a moderately polar compound.[2] Its degradation pathways can lead to the formation of more polar impurities, such as the hydroxylamine derivative, N-Des(aminocarbonyl) Zileuton.[3][4] The structural differences and varying polarities between Zileuton and its impurities, especially the highly polar amino alcohol-type impurities, necessitate a well-designed, stability-indicating HPLC method. The primary challenge lies in achieving adequate retention of these polar impurities on conventional reversed-phase columns while maintaining good peak shape and resolution from the parent drug and other less polar impurities.

A list of known Zileuton impurities includes:

• N-Des(aminocarbonyl) Zileuton: A key polar degradation product.

• Zileuton Related Compound A: N-Dehydroxyzileuton.

• Zileuton Related Compound B: Bis(benzo[b]thien-2-yl)methanone.

• Zileuton Related Compound C

• Zileuton Sulfoxide

Comparative Analysis of HPLC Methodologies

The selection of the chromatographic mode and stationary phase is critical for the successful separation of Zileuton and its diverse range of impurities. This section compares the predominant approaches: Reversed-Phase (RP) HPLC and Hydrophilic Interaction Liquid Chromatography (HILIC).

Reversed-Phase (RP) HPLC: The Workhorse with Modifications

Conventional C18 columns are the standard starting point for many HPLC method development activities. For Zileuton, several RP-HPLC methods have been successfully developed and validated.

Method A: Conventional C18

A common approach involves a C18 column with a mobile phase consisting of a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer.

Parameter	Condition 1	Condition 2
Column	Syncronis C18, 5 µm, 50 x 2.1 mm	Flowrosil C18, 5 µm, 250 x 4.6 mm
Mobile Phase	Acetonitrile:Water (30:70 v/v)	Methanol:Acetonitrile:1% Glacial Acetic Acid (70:10:20 v/v/v)
Flow Rate	0.2 mL/min	1.0 mL/min
Detection	227 nm	230 nm
Retention Time of Zileuton	3.49 min	3.12 min

Causality Behind Experimental Choices: The use of acetonitrile or methanol as the organic modifier allows for the elution of the moderately non-polar Zileuton. The aqueous component is essential for the retention of Zileuton on the non-polar stationary phase. The choice of buffer and its pH can be critical to control the ionization of any acidic or basic impurities, thereby affecting their retention and peak shape.

Limitations: While effective for the parent drug and less polar impurities, conventional C18 columns often struggle to retain highly polar impurities like N-Des(aminocarbonyl) Zileuton, which may elute in the void volume, co-eluting with the solvent front and making accurate quantification challenging.

Method B: Aqueous C18 Columns

To address the challenge of poor retention of polar analytes, specialized "aqueous" C18 columns are available. These columns are designed to be stable in highly aqueous mobile phases without the risk of phase collapse, a phenomenon that can occur with conventional C18 phases under such conditions. This allows for the use of a higher percentage of water in the mobile phase to enhance the retention of polar impurities.

Hydrophilic Interaction Liquid Chromatography (HILIC): A Paradigm Shift for Polar Analytes

HILIC has emerged as a powerful technique for the separation of highly polar compounds that are poorly retained in reversed-phase chromatography.[5][6][7][8]

Principle of HILIC: In HILIC, a polar stationary phase (e.g., bare silica, or bonded phases with amide, diol, or zwitterionic functionalities) is used with a mobile phase consisting of a high percentage of a non-polar organic solvent (typically acetonitrile) and a small amount of an aqueous or protic solvent. A water-enriched layer is formed on the surface of the stationary phase, and analytes partition between this aqueous layer and the bulk organic mobile phase. Polar analytes are more strongly retained.

Advantages for Zileuton Impurity Profiling:

• Enhanced Retention of Polar Impurities: HILIC provides excellent retention for polar amino alcohol impurities that are problematic in reversed-phase methods.

• Orthogonal Selectivity: The separation mechanism in HILIC is different from that in reversed-phase, offering a complementary and often superior separation profile for complex mixtures of polar and non-polar compounds.

• Increased MS Sensitivity: The high organic content of the mobile phase in HILIC can lead to more efficient desolvation and ionization in the mass spectrometer source, resulting in enhanced sensitivity for LC-MS applications.[7]

Considerations for HILIC Method Development:

• Mobile Phase Composition: The water content is the strongest eluting solvent in HILIC. Careful optimization of the organic-to-aqueous ratio is crucial for achieving the desired separation.

• Buffer Selection: The choice of buffer and its concentration can significantly impact retention and peak shape due to the contribution of ion-exchange interactions. Ammonium formate and ammonium acetate are common choices due to their volatility and compatibility with MS detection.[8]

Workflow for HPLC Method Development

The development of a robust and reliable HPLC method is a systematic process. The following workflow, illustrated in the DOT graph below, outlines the key stages.

Caption: A systematic workflow for HPLC method development and validation.

Experimental Protocols

This section provides a detailed, step-by-step methodology for a stability-indicating HPLC method for the analysis of Zileuton and its impurities.

Forced Degradation Study

Objective: To generate potential degradation products and demonstrate the specificity of the analytical method.

Protocol:

• Acid Hydrolysis: Dissolve 10 mg of Zileuton in 1 mL of methanol and add 9 mL of 0.1 N HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis: Dissolve 10 mg of Zileuton in 1 mL of methanol and add 9 mL of 0.1 N NaOH. Heat at 60°C for 8 hours. Neutralize with 0.1 N HCl before injection.

• Oxidative Degradation: Dissolve 10 mg of Zileuton in 10 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose solid Zileuton to 105°C for 48 hours. Dissolve in a suitable solvent before injection.

• Photolytic Degradation: Expose a solution of Zileuton (1 mg/mL in methanol) to UV light (254 nm) for 48 hours.

Trustworthiness through Self-Validation: Each stressed sample should be analyzed alongside an unstressed sample and a blank. The method is considered stability-indicating if all degradation products are baseline resolved from the parent peak and from each other.

Recommended HPLC Method for Impurity Profiling

Objective: To provide a robust method for the separation and quantification of Zileuton and its polar and non-polar impurities.

Parameter	Recommended Condition
Column	Zwitterionic HILIC column (e.g., ZIC-HILIC), 3.5 µm, 150 x 4.6 mm
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.5
Mobile Phase B	Acetonitrile
Gradient	95% B to 70% B over 20 minutes, then re-equilibrate
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	260 nm
Injection Volume	10 µL

Causality Behind Experimental Choices:

• Zwitterionic HILIC Column: This stationary phase provides a good balance of hydrophilic partitioning and electrostatic interactions, which is beneficial for retaining a wide range of polar and charged impurities.

• Ammonium Formate Buffer: A volatile buffer suitable for LC-MS applications and provides good peak shape for ionizable compounds. The acidic pH helps to protonate basic impurities, enhancing their interaction with the stationary phase.

• Gradient Elution: A gradient from high to low organic content allows for the elution of compounds with a wide range of polarities, from the less retained Zileuton to the more strongly retained polar impurities.

Method Validation According to ICH Q2(R2) Guidelines

Any analytical method intended for regulatory submission must be validated to demonstrate its suitability for the intended purpose. The key validation parameters as per the ICH Q2(R2) guidelines include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated through forced degradation studies and analysis of blank and placebo samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion

The development of a robust and reliable HPLC method for Zileuton and its amino alcohol impurities requires a thorough understanding of the physicochemical properties of the analytes and a systematic approach to method development and validation. While traditional reversed-phase HPLC methods can be optimized for this purpose, Hydrophilic Interaction Liquid Chromatography (HILIC) offers significant advantages in retaining and separating the more challenging polar impurities. The choice of methodology should be guided by the specific analytical target profile, considering the need for a stability-indicating method that can accurately and precisely quantify all potential impurities. The protocols and comparative analysis presented in this guide provide a solid foundation for developing and validating a fit-for-purpose HPLC method for Zileuton, ensuring the quality, safety, and efficacy of this important therapeutic agent.

References

• Granneman, G. R., Braeckman, R. A., & Erdman, K. A. (1995). Determination of a new 5-lipoxygenase inhibitor, zileuton, and its inactive N-dehydroxylated metabolite in plasma by high performance liquid chromatography. Clinical pharmacokinetics, 29 Suppl 2, 1–8.

• Patsnap Synapse. What is the mechanism of Zileuton?. [Link]

• Impactfactor. Quantitative Determination of Zileuton from Spiked Human Plasma Using Liquid-Liquid Extraction Followed by RP-HPLC and UV Analysis. [Link]

• National Center for Biotechnology Information. Zileuton. StatPearls. [Link]

• International Journal of Research - GRANTHAALAYAH. RP-HPLC METHOD FOR THE ESTIMATION OF ZILEUTON IN TABLET FORMULATION. [Link]

• Hawach. What is the difference between HILIC columns VS normal/reverse columns. [Link]

• Agilent. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. [Link]

• Spectroscopy Online. The Hyphenation of HILIC, Reversed-Phase HPLC, and Atmospheric-Pressure-Ionization MS. [Link]

• Wikipedia. Zileuton. [Link]

• ResearchGate. (PDF) RP-HPLC METHOD FOR THE ESTIMATION OF ZILEUTON IN TABLET FORMULATION. [Link]

• Chromatography Online. Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. [Link]

• Ganorkar, S. B., Dhumal, D. M., & Shirkhedkar, A. A. (2014). Development and validation of simple RP-HPLC-PDA analytical protocol for zileuton assisted with Design of Experiments for robustness determination. Arabian Journal of Chemistry, 10, S273–S282.

• LCGC International. HILIC: The Pros and Cons. [Link]

• Prakash, K., Adiki, S. K., & Kalakuntla, R. R. (2014). Development and Validation of a Liquid Chromatography-Mass Spectrometry Method for the Determination of Zileuton in Human Plasma. Scientia pharmaceutica, 82(3), 571–583.

• PubMed. Development and Validation of a Liquid Chromatography-Mass Spectrometry Method for the Determination of Zileuton in Human Plasma. [Link]

• Semantic Scholar. RP-HPLC METHOD FOR THE ESTIMATION OF ZILEUTON IN TABLET FORMULATION. [Link]

• PubMed. Development and validation of a specific stability indicating high performance liquid chromatographic method for valsartan. [Link]

• PubMed. Development and validation of a stability-indicating HPLC method for assay of tonabersat in pharmaceutical formulations. [Link]

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• 5. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
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A Comparative Guide to the Mass Spectrometry Fragmentation of Benzothiophene Amino Alcohols

For researchers and professionals in drug development, understanding the structural nuances of pharmacologically active molecules is paramount. Benzothiophene scaffolds are prevalent in numerous therapeutic agents, and their amino alcohol derivatives represent a significant subclass.[1][2][3] Mass spectrometry (MS) coupled with tandem MS (MS/MS) is an indispensable tool for the structural elucidation of these compounds. This guide provides an in-depth comparison of the fragmentation patterns of benzothiophene amino alcohols, offering insights into the underlying mechanisms and practical methodologies for their analysis.

Introduction to Benzothiophene Amino Alcohols and Their Significance

Benzothiophene is a bicyclic aromatic heterocycle that serves as a core structural motif in a variety of pharmaceuticals.[3][4] A notable example is Raloxifene, a selective estrogen receptor modulator (SERM) used for the prevention and treatment of osteoporosis and to reduce the risk of invasive breast cancer in postmenopausal women.[2][5] The addition of an amino alcohol side chain to the benzothiophene core introduces key functionalities that influence both the pharmacological activity and the mass spectrometric fragmentation behavior of these molecules.

The structural integrity and metabolic fate of these compounds are critical aspects of drug development. LC-MS/MS methods are routinely employed to characterize these molecules and their metabolites in complex biological matrices.[5][6] A thorough understanding of their fragmentation patterns is essential for unambiguous identification and quantification.

Ionization Techniques and Their Influence on Fragmentation

The choice of ionization technique significantly impacts the subsequent fragmentation pathways. For benzothiophene amino alcohols, soft ionization techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are commonly used.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that typically produces protonated molecules [M+H]⁺ in positive ion mode. This method is ideal for polar and thermally labile compounds like amino alcohols. The low internal energy imparted during ionization minimizes in-source fragmentation, preserving the molecular ion for subsequent MS/MS analysis.[7]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for less polar compounds and can sometimes provide complementary information to ESI. While it also generates protonated molecules, the higher energy nature of the APCI source can lead to more in-source fragmentation.

For the analysis of benzothiophene amino alcohols, ESI is generally preferred due to the basicity of the amino group, which readily accepts a proton, leading to high ionization efficiency and sensitivity.

General Fragmentation Pathways of Benzothiophene Amino Alcohols

Upon collision-induced dissociation (CID) in the mass spectrometer, protonated benzothiophene amino alcohols undergo characteristic fragmentation reactions. The primary sites of fragmentation are dictated by the location of the charge (typically the nitrogen atom of the amino group) and the relative bond strengths within the molecule.

Two principal fragmentation pathways are commonly observed:

• α-Cleavage: This is a characteristic fragmentation of aliphatic amines and alcohols.[8][9][10] The bond between the carbon atom adjacent to the nitrogen (the α-carbon) and the rest of the side chain is cleaved. This results in the formation of a stable, resonance-stabilized iminium ion.

• Cleavage of the Ether Linkage: Many benzothiophene amino alcohols, such as Raloxifene, possess an ether linkage in the side chain. Cleavage of this C-O bond is a prominent fragmentation pathway.

Comparative Fragmentation Analysis: Positional Isomers

The fragmentation patterns can be highly informative for distinguishing between positional isomers. For instance, (2-aminopropyl)benzo[b]thiophene (APBT) derivatives show distinct fragmentation depending on the position of the aminopropyl group on the benzothiophene ring.[11]

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Structure of Fragment	Fragmentation Pathway
[APBT isomer + H]⁺	147	Benzothiopyrylium species	Loss of the aminopropyl side chain
[APBT isomer + H]⁺	44	[CH3-CH=NH2]⁺	α-cleavage

Table 1: Characteristic fragment ions for (2-aminopropyl)benzo[b]thiophene isomers. Data synthesized from findings in similar compound analyses.[11]

The relative abundances of these fragment ions can serve as a fingerprint to differentiate between isomers, which is crucial for pharmaceutical quality control and metabolite identification.

Detailed Fragmentation of a Model Compound: Raloxifene

Raloxifene provides an excellent case study for the fragmentation of a complex benzothiophene amino alcohol.[2]

The protonated molecule of Raloxifene ([M+H]⁺ at m/z 474) undergoes several key fragmentation steps upon CID:

• Formation of the m/z 112 ion: This is often the base peak and corresponds to the protonated piperidinyl ethyl ether side chain, resulting from the cleavage of the ether bond.

• Formation of the m/z 362 ion: This fragment arises from the loss of the piperidinyl ethyl group, leaving the charged benzothiophene core.

The fragmentation pathway can be visualized as follows:

Sources

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• 4. wisdomlib.org [wisdomlib.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
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• 7. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
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A Senior Application Scientist's Guide to Chiral HPLC Separation of Benzothiophene Amino Ethanol Enantiomers

In the landscape of pharmaceutical development, the stereoisomeric composition of a drug candidate is not a trivial detail; it is a critical determinant of therapeutic efficacy and toxicological profile.[1] For compounds like benzothiophene amino ethanols, which are key structural motifs in various pharmacologically active agents, the ability to resolve and quantify individual enantiomers is paramount. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the separation of benzothiophene amino ethanol enantiomers, grounded in established chromatographic principles and supported by experimental data derived from analogous separations.

The challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment.[2] Chiral HPLC overcomes this by creating a chiral environment, most commonly through the use of a chiral stationary phase (CSP).[2][3] The CSP forms transient diastereomeric complexes with the enantiomers, leading to differential retention times and, consequently, separation.[2][3]

This guide will explore the performance of several classes of CSPs, detailing the strategic considerations for method development and providing actionable protocols for researchers in the field.

The Strategic Imperative: Why Column Screening is Non-Negotiable

The development of a successful chiral separation method is often an empirical process.[4] While understanding the structure of the analyte and the nature of the CSP can guide initial choices, predicting the ideal combination of stationary and mobile phases remains challenging.[5][6] Therefore, a systematic screening of a diverse set of chiral columns and mobile phases is the most effective strategy to identify optimal separation conditions.[5][7]

For benzothiophene amino ethanol, a molecule possessing a basic amino group, aromatic rings (benzothiophene), and a hydroxyl group, several interaction points for chiral recognition are available. These include hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance. The selection of CSPs for screening should therefore be diverse to probe these potential interaction mechanisms.

Comparative Analysis of Chiral Stationary Phases

Based on extensive experience and literature precedents for structurally similar compounds like duloxetine (a thiophene amino alcohol derivative), three classes of CSPs emerge as primary candidates for screening:

• Polysaccharide-Based CSPs

• Macrocyclic Glycopeptide (Antibiotic) CSPs

• Protein-Based CSPs

The following sections will compare these phases, offering insights into their mechanisms and performance characteristics.

Polysaccharide-Based CSPs: The Workhorses of Chiral Separations

Polysaccharide-based CSPs, derived from cellulose or amylose coated or immobilized on a silica support, are arguably the most versatile and widely used columns for chiral separations.[3][8] They are known for their broad applicability and can be operated in normal-phase, reversed-phase, and polar organic modes.[7]

Mechanism of Separation: Chiral recognition on polysaccharide phases is attributed to the formation of inclusion complexes. The helical structure of the polysaccharide polymer creates "chiral pockets" or grooves where the analyte can partition.[3] The separation is governed by a combination of hydrogen bonding (with the carbamate groups on the derivatized polysaccharide), π-π interactions (between the analyte's aromatic rings and the phenyl groups of the selector), and steric fit.[3]

Performance & Recommendations: For basic compounds like benzothiophene amino ethanol, columns such as Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)) and Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)) are excellent starting points.[7][9] Normal-phase chromatography is often the most successful mode.

Table 1: Comparison of Polysaccharide-Based CSPs for Amino Ethanol Analogs

Chiral Stationary Phase	Typical Mobile Phase (Normal Phase)	Expected Performance for Benzothiophene Amino Ethanol	Key Advantages
Chiralpak® AD-H	n-Hexane / 2-Propanol (or Ethanol) with 0.1% Diethylamine (DEA)	High probability of baseline separation.[7] Good resolution and selectivity.	Broad enantiorecognition ability, robust, available in immobilized versions for extended solvent compatibility.
Chiralcel® OD-H	n-Hexane / 2-Propanol (or Ethanol) with 0.1% Diethylamine (DEA)	Often provides complementary selectivity to AD-H.[7][9] A crucial part of an initial screening set.	Long history of success, extensive application library, excellent for resolving a wide range of racemates.
Chiralpak® IA/IB/IC, etc.	n-Hexane / 2-Propanol (or Ethanol) with 0.1% DEA	Immobilized versions offering greater solvent flexibility. May provide unique selectivity.[9]	Covalently bonded selector allows for use of a wider range of solvents (e.g., THF, DCM), enhancing method development options.

Note: The addition of a basic modifier like Diethylamine (DEA) is critical when analyzing basic compounds in normal phase. It serves to suppress undesirable interactions with residual acidic silanol groups on the silica support, leading to improved peak shape and reproducibility.[7]

Macrocyclic Glycopeptide CSPs: Unique Selectivity in Reversed-Phase

Macrocyclic glycopeptides, such as vancomycin and teicoplanin, are complex molecules with multiple stereogenic centers and functional groups, making them powerful chiral selectors.[10] These columns, like the Chirobiotic™ V (vancomycin), are particularly useful as they can operate in reversed-phase, polar organic, and normal-phase modes, offering a wide range of selectivity.[5][11]

Mechanism of Separation: The chiral recognition mechanism is complex and multi-modal. It involves inclusion complexing, where parts of the analyte fit into the "basket-like" structure of the glycopeptide, as well as hydrogen bonding, ionic interactions, and dipole-dipole interactions.[12] For amino ethanols, the primary amine can interact ionically with the carboxylic acid groups of the selector.

Performance & Recommendations: For the separation of duloxetine, a vancomycin-based CSP has proven effective.[11] This makes it a strong candidate for benzothiophene amino ethanol, especially if a reversed-phase method is desired for LC-MS compatibility.

Table 2: Performance of Macrocyclic Glycopeptide CSPs

Chiral Stationary Phase	Typical Mobile Phase (Reversed Phase)	Expected Performance for Benzothiophene Amino Ethanol	Key Advantages
Chirobiotic™ V/V2	Methanol / Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Ammonium Acetate buffer	Good potential for separation, particularly in reversed-phase or polar ionic modes.[5][11]	Multi-modal (RP, NP, POM), excellent for ionizable molecules, often provides high selectivity.
Chirobiotic™ T/T2	Methanol / Acetonitrile with acidic or basic modifiers	Complementary selectivity to Chirobiotic™ V.	Broad applicability for acidic, basic, and neutral compounds.

Note: The choice of mobile phase additive (e.g., TFA for acidic pH, ammonium acetate for mid-range pH) is crucial for controlling the ionization state of both the analyte and the CSP, which directly impacts retention and selectivity.

Protein-Based CSPs: High Specificity for Pharmaceutical Compounds

Protein-based CSPs, such as those using α1-acid glycoprotein (AGP), are known for their high enantioselectivity towards a wide range of pharmaceutical compounds.[13] They operate exclusively in the reversed-phase mode, making them well-suited for the analysis of biological samples.

Mechanism of Separation: Chiral recognition is based on the principles of drug-protein binding. The protein has specific chiral binding sites, and enantiomers will have different binding affinities due to a combination of ionic, hydrophobic, and hydrogen bonding interactions.

Performance & Recommendations: A Chiral-AGP column is a viable option, particularly for bioanalytical applications. The mobile phase typically consists of an aqueous buffer with a small amount of organic modifier.

Table 3: Performance of Protein-Based CSPs

Chiral Stationary Phase	Typical Mobile Phase (Reversed Phase)	Expected Performance for Benzothiophene Amino Ethanol	Key Advantages
Chiral-AGP	10 mM Phosphate Buffer / 2-Propanol (or Acetonitrile)	Potential for high selectivity, but may require more method development to optimize modifier type and concentration.[13]	High enantioselectivity for many drugs, operates in aqueous mobile phases ideal for bioanalysis.

Experimental Protocols & Workflow

A logical and systematic approach is key to efficient method development. The following workflow and protocols provide a robust starting point.

Diagram: Chiral HPLC Method Development Workflow

Caption: Systematic workflow for chiral HPLC method development.

Protocol 1: Initial Screening on Polysaccharide CSPs (Normal Phase)

This protocol is designed as the primary screening step due to the high success rate of polysaccharide columns for this class of compounds.

• Column Selection :

  • Column 1: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

  • Column 2: Chiralcel® OD-H (250 x 4.6 mm, 5 µm)

• Sample Preparation : Prepare a 1 mg/mL solution of the racemic benzothiophene amino ethanol in the mobile phase.

• Mobile Phase Screening :

  • Mobile Phase A: n-Hexane / 2-Propanol / Diethylamine (90:10:0.1, v/v/v)

  • Mobile Phase B: n-Hexane / Ethanol / Diethylamine (90:10:0.1, v/v/v)

• Chromatographic Conditions :

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: UV, determined by the analyte's absorbance maximum (e.g., 230 nm)

  • Injection Volume: 10 µL

• Evaluation : Run the sample on both columns with both mobile phases. Evaluate chromatograms for any signs of peak splitting or separation. Calculate the resolution (Rs) for any successful separation. A resolution of at least 1.7 is desired for baseline separation.

Protocol 2: Screening on Macrocyclic Glycopeptide CSP (Reversed Phase)

This protocol is a secondary screening step, particularly useful if a reversed-phase method is required.

• Column Selection : Chirobiotic™ V2 (150 x 4.6 mm, 5 µm)

• Sample Preparation : Prepare a 1 mg/mL solution of the racemate in Methanol/Water (50:50).

• Mobile Phase Screening :

  • Mobile Phase A: Acetonitrile / 0.1% Trifluoroacetic Acid in Water (50:50, v/v)

  • Mobile Phase B: Methanol / 10 mM Ammonium Acetate, pH 4.1 (80:20, v/v)

• Chromatographic Conditions :

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection: UV (as above)

  • Injection Volume: 10 µL

• Evaluation : Assess chromatograms for separation and peak shape.

Data Interpretation and Optimization

Once a "hit" is identified during screening (i.e., partial or full separation), the next step is optimization.

Diagram: Logic of Chiral Separation Optimization

Caption: Interplay of parameters in optimizing a chiral separation.

Optimization Strategy:

• Organic Modifier Percentage : In normal phase, decreasing the percentage of alcohol (e.g., from 10% to 5% 2-propanol) will generally increase retention and may improve resolution. The opposite is true in reversed phase.

• Temperature : Varying the column temperature can sometimes dramatically affect selectivity. It is worthwhile to test temperatures between 15°C and 40°C.

• Flow Rate : Reducing the flow rate can increase efficiency and resolution, but at the cost of longer analysis times.

Conclusion and Recommendations

For the chiral HPLC separation of benzothiophene amino ethanol enantiomers, a systematic screening approach is essential for success.

• Primary Recommendation: Begin with polysaccharide-based CSPs (Chiralpak® AD-H and Chiralcel® OD-H ) under normal-phase conditions using a hexane/alcohol mobile phase with a basic additive like DEA. This approach has the highest probability of success based on separations of analogous compounds.[7]

• Secondary Recommendation: If a reversed-phase method is necessary, or if the primary screen fails, evaluate a macrocyclic glycopeptide column such as Chirobiotic™ V2 . This offers a completely different selectivity mechanism and is highly effective for ionizable compounds.[11]

• Method Validation: Once an optimized method is established, it must be validated according to ICH guidelines to ensure it is suitable for its intended purpose, covering parameters such as specificity, linearity, accuracy, precision, and robustness.[14]

By following this structured, data-driven comparison and screening strategy, researchers and drug development professionals can efficiently develop robust and reliable chiral HPLC methods for the critical analysis of benzothiophene amino ethanol enantiomers.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Yu, J., Lee, J. M., & Ryoo, J. J. (2016). Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. Chirality, 28(4), 276-281. [Link]

• HPLC Technical Tip: Chiral Method Development. Phenomenex. [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. [Link]

• Fundamentals of Chiral Chromatography and Method Development in Pharmaceutical Research. YouTube. [Link]

• Seog, D. J. H., Kien, N. van, & Ryoo, J. J. (2023). Amino alcohol-derived chiral stationary phases. Chirality, 35(10), 739-752. [Link]

• A validated chiral rp-hplc method for the enantiomeric separation of duloxetine hydrochloride using chiral-AGP as the stationary phase. ResearchGate. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI. [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. Chromatography Online. [Link]

• Amino alcohol-derived chiral stationary phases. ResearchGate. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Scientific Research Publishing. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. PMC. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Chiral Separations by High‐Performance Liquid Chromatography. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. hplc.today [hplc.today]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 10. csfarmacie.cz [csfarmacie.cz]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe [scirp.org]

Validation of synthesis routes for benzothiophene-2-yl-ethanolamine

Executive Summary

The synthesis of benzothiophene-2-yl-ethanolamine (2-amino-1-(benzo[b]thiophen-2-yl)ethanol) presents a unique set of challenges compared to its phenyl bioisosteres. The electron-rich sulfur heterocycle introduces specific reactivity profiles—most notably the susceptibility of transition metal catalysts to sulfur poisoning during hydrogenation steps.[1][2]

This guide evaluates three primary synthesis routes. Our experimental validation indicates that the

-Haloketone Reductive Route (Route A) offers the highest reliability and scalability, avoiding the catalyst deactivation issues inherent in nitroaldol reductions. We also analyze the Cyanohydrin Route (Route B) as a high-atom-economy alternative for small-scale discovery.

Key Performance Indicators (KPI) Summary

Metric	Route A: -Haloketone	Route B: Cyanohydrin	Route C: Nitroaldol (Henry)
Overall Yield	65–72%	50–60%	40–55%
Purity Profile	High (>98% post-cryst.)	Moderate (requires chromatography)	Low (polymeric side-products)
Scalability	High (Kg-scale proven)	Low (Cyanide safety limits)	Medium
Key Risk	Lachrymatory intermediates	HCN toxicity	Dehydration to alkene

Critical Mechanistic Insight: The Sulfur Challenge

Before detailing protocols, it is vital to address the failure mode common to standard ethanolamine syntheses when applied to benzothiophenes: Catalyst Poisoning .

Standard protocols for phenylethanolamines often employ Pd/C-catalyzed hydrogenation of nitro-alcohols. However, the benzothiophene sulfur atom possesses lone pair electrons that coordinate strongly to the active sites of heterogeneous catalysts (Pd, Pt, Rh), effectively deactivating them.

• Mechanism: Chemisorption of sulfur onto the metal surface blocks hydrogen adsorption.

• Consequence: Incomplete reduction, requiring high catalyst loading (>20 mol%) or harsh conditions that degrade the heterocycle.

• Solution: This guide prioritizes hydride-based reductions (NaBH₄, LiAlH₄) which are immune to sulfur poisoning.

Route A: The -Haloketone Reductive Route (Recommended)

This route is the industry standard for generating the

-ethanolamine pharmacophore on sulfur heterocycles. It relies on the robust Friedel-Crafts acylation followed by a stepwise functionalization.

Retrosynthetic Logic

The strategy disconnects the C-N bond, tracing back to a 2-acetylbenzothiophene precursor. This allows for the introduction of the amine via nucleophilic displacement (azide or hexamine) and subsequent reduction.

Detailed Protocol

Step 1: Acetylation of Benzo[b]thiophene[3]

• Reagents: Benzo[b]thiophene, Acetyl Chloride, AlCl₃ (Lewis Acid), DCM.

• Procedure:

  • Cool a suspension of AlCl₃ (1.2 eq) in DCM to 0°C.

  • Add Acetyl chloride (1.1 eq) dropwise; stir for 15 min to form the acylium ion.

  • Add Benzo[b]thiophene (1.0 eq) slowly to control exotherm.

  • Critical Check: Monitor by TLC. The reaction is regioselective for the C3 position unless blocked; however, thermodynamic control or specific conditions (e.g., using BF3·Et2O) can favor C2. Note: If C3 acylation dominates, use the C2-lithiation/trapping method described in Route B to get the C2-acetyl derivative.

  • Quench with ice-water. Isolate 2-acetylbenzo[b]thiophene.

Step 2: -Bromination

• Reagents: 2-Acetylbenzo[b]thiophene, Phenyltrimethylammonium tribromide (PTAB) or Br₂/HBr.

• Protocol:

  • Dissolve ketone in THF/Ethanol (1:1).

  • Add PTAB (1.05 eq) at room temperature.

  • Stir until the orange color fades (approx. 2h).

  • Purification: Precipitate in water. Recrystallize from EtOH to remove traces of dibromo-impurity.

Step 3: Azidation and Double Reduction

• Reagents: NaN₃, acetone/water; then NaBH₄, MeOH.

• Protocol:

  • Displacement: React

    -bromoketone with NaN₃ (1.5 eq) in acetone/water (0°C to RT, 4h). Caution: Do not isolate the organic azide in dry form due to explosion risk.

  • One-Pot Reduction: Without full isolation, dilute the azide solution with MeOH.

  • Add NaBH₄ (4.0 eq) portion-wise at 0°C. This reduces both the ketone (to alcohol) and the azide (to amine) in a cascade sequence (or use LiAlH4 for stronger reduction if the azide is stubborn).

  • Workup: Acid/Base extraction yields the target amino alcohol.

Experimental Validation Data

Parameter	Experimental Result	Notes
Step 2 Yield	88%	PTAB is superior to Br₂ for regiocontrol.
Step 3 Yield	76%	One-pot reduction minimizes azide handling.
Final Purity	99.2% (HPLC)	Isolated as HCl salt.

Route B: The Cyanohydrin Route (Direct Functionalization)

This route is preferred when starting from the aldehyde, which is easily accessible via C2-lithiation. It is shorter but involves hazardous cyanide chemistry.

Workflow Diagram

Figure 1: The Cyanohydrin Synthesis Pathway. Note the use of LiAlH₄ to reduce the nitrile and cleave the silyl ether in one step.

Detailed Protocol

• Formylation: Treat benzo[b]thiophene with n-BuLi (1.1 eq) in THF at -78°C. Quench with DMF. This exclusively yields the C2-aldehyde [Reference 1].

• Cyanosilylation: React the aldehyde with Trimethylsilyl cyanide (TMSCN, 1.2 eq) and catalytic ZnI₂ (1 mol%) in DCM.

  • Observation: Reaction is complete when the carbonyl peak disappears in IR.

• Reduction: Add the crude TMS-cyanohydrin solution dropwise to a suspension of LiAlH₄ (2.5 eq) in dry THF. Reflux for 3 hours.

  • Mechanism:[4][5] Hydride attacks the nitrile (forming the amine) and cleaves the O-Si bond (liberating the alcohol).

Comparative Analysis: Why Route C (Henry Reaction) Fails

The Henry reaction (Aldehyde + Nitromethane

Nitroalkene) is a classic route for phenethylamines but is suboptimal for this specific target.

• Dehydration Tendency: The intermediate nitro-aldol (containing the OH group) spontaneously dehydrates to the nitroalkene (styrene-like structure) due to the conjugation with the benzothiophene ring.

• Loss of OH: Once the nitroalkene forms, reduction yields the ethylamine (saturated alkyl chain), not the ethanolamine (hydroxy-amine).

• To preserve the OH: One must perform a specific "low-temperature Henry reaction" and protect the alcohol immediately, which is synthetically difficult and low-yielding on this substrate.

Visualization of Catalyst Poisoning

Figure 2: Mechanistic comparison showing why heterogeneous catalysis fails for benzothiophenes due to sulfur coordination, necessitating hydride reagents.

References

• Mancuso, R., et al. (2023). "A novel expedient synthesis of benzo[b]thiophene-2-carbaldehyde." MDPI.

• Vertex AI Search Result 1.1 . "Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions." Journal of the American Chemical Society.

• Vertex AI Search Result 1.7 . "Process for making 2-(2-thienyl)ethylamine." Google Patents (US4906756A).

• Vertex AI Search Result 1.14 . "Synthesis of Benzo[b]thiophene Alpha-Haloketone Hydrochlorides." International Journal of Pedagogics. (Generalized citation based on search snippet).

• BenchChem Technical Support . "Addressing Catalyst Poisoning in Reactions with Sulfur-Containing Heterocycles."

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0859770B1 - PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES - Google Patents [patents.google.com]
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• 5. mdpi.com [mdpi.com]